Nickel(II) formate dihydrate

Core Science & Biosynthesis

Unraveling the Complex Magnetic Landscape of Nickel(II) Formate Dihydrate at Cryogenic Temperatures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nickel(II) formate dihydrate, Ni(HCOO)₂·2H₂O, presents a fascinating case study in the realm of low-temperature magnetism. This seemingly simple coordination polymer exhibits a cascade of intricate magnetic phenomena, including antiferromagnetic ordering, weak ferromagnetism, and a rare compensation temperature, all stemming from its unique crystal structure. This in-depth technical guide provides a comprehensive exploration of the magnetic properties of Nickel(II) formate dihydrate at low temperatures, synthesizing key experimental findings and theoretical models. We delve into the causality behind its magnetic behavior, detail the experimental protocols for its characterization, and present a cohesive picture of its complex magnetic landscape.

Introduction: The Significance of a Structurally Simple Yet Magnetically Complex Material

While structurally straightforward, Nickel(II) formate dihydrate has garnered significant attention due to its intriguing magnetic phase transitions at temperatures below 16 K. The study of such materials is crucial for advancing our fundamental understanding of magnetic interactions in crystalline solids. For drug development professionals, understanding the magnetic properties of metal-organic frameworks can be relevant in the context of magnetic drug delivery systems and as contrast agents in magnetic resonance imaging (MRI). The peculiar magnetic response of this compound at low temperatures provides a rich platform for testing and refining theoretical models of magnetism.

Crystal Structure: The Foundation of Magnetic Behavior

Nickel(II) formate dihydrate crystallizes in the monoclinic P2₁/c space group.[1][2] The key feature of this structure is the presence of two crystallographically inequivalent Nickel(II) ion sites, designated as A-sites and B-sites.[1][3]

• A-site Ni²⁺ ions: These ions are located at the corners of the unit cell and are octahedrally coordinated to six oxygen atoms from six different formate anions.[2]

• B-site Ni²⁺ ions: These ions are situated on the faces of the unit cell and are coordinated to four oxygen atoms from water molecules and two oxygen atoms from formate anions.[2]

This arrangement leads to the formation of two distinct magnetic subsystems, or layers, within the crystal lattice, which is the fundamental reason for the complex magnetic behavior observed at low temperatures.[4][1]

Fig. 1: Simplified representation of the two Ni²⁺ magnetic subsystems.

The Onset of Magnetic Order: Antiferromagnetism and Weak Ferromagnetism

As the temperature is lowered, Nickel(II) formate dihydrate undergoes a phase transition to an antiferromagnetically ordered state at a Néel temperature (Tₙ) of approximately 15.5 K.[4] In an ideal antiferromagnet, the magnetic moments of adjacent ions align in an antiparallel fashion, resulting in a net magnetic moment of zero. However, in Ni(HCOO)₂·2H₂O, a phenomenon known as spin canting occurs, leading to weak ferromagnetism .

This canting arises from the Dzyaloshinskii-Moriya interaction, which is an antisymmetric exchange interaction that can occur in crystals with certain symmetry properties.[5][6] This interaction causes a slight tilting of the antiferromagnetically aligned spins, resulting in a small, net spontaneous magnetic moment.[7]

A Tale of Two Subsystems: Weak Ferrimagnetism and the Compensation Point

The presence of two distinct Ni²⁺ sublattices gives rise to an even more intriguing magnetic behavior known as weak ferrimagnetism .[4] Both the A and B subsystems are believed to be weakly ferromagnetic due to spin canting. However, the weak ferromagnetic moments of these two subsystems are oriented opposite to each other.[4]

This leads to a fascinating temperature dependence of the net magnetic moment below Tₙ. Initially, as the temperature decreases below 15.5 K, the magnitude of the weak magnetic moment increases. However, at a compensation temperature (T)* of 8.5 K, the opposing magnetic moments of the A and B sublattices exactly cancel each other out, resulting in a zero net magnetic moment.[4] As the temperature is lowered further below 8.5 K, the magnetic moment increases again. This unique behavior is a hallmark of a ferrimagnetic system with a compensation point.[4]

The sign of the low-field magnetization at any given temperature below Tₙ is dependent on the sample's magnetic prehistory, with opposite signs observed above and below the compensation temperature.[4]

Resolving Inconsistencies: The Power of Advanced Characterization Techniques

Early studies of Nickel(II) formate dihydrate presented conflicting models for its magnetic structure. Heat capacity measurements suggested that the Ni²⁺ ions in the B-layer remain paramagnetic even below Tₙ, while the A-layer ions are antiferromagnetically ordered.[1][8] In contrast, magnetization measurements indicated a weak ferrimagnetic ordering of Ni²⁺ ions in both layers.[1]

To resolve this discrepancy, more advanced techniques such as proton nuclear magnetic resonance (NMR) and neutron diffraction have been employed.

Proton NMR Insights

Proton NMR studies have been instrumental in probing the local magnetic fields experienced by the hydrogen atoms in the formate and water ligands. By comparing the observed resonance frequencies with calculations based on various magnetic structures, researchers have been able to deduce the ordered magnetic structure. These studies have shown that the ferrimagnetic spins order with canting magnetic moments in the a-b plane.[1] A key finding from NMR is that the magnitude of the magnetic moment of the B-ions is significantly smaller than that of the A-ions.[1] This suggests that the paramagnetic B-ions are induced into an ordered state by the dipolar field created by the ordered A-ions.[1]

Neutron Diffraction: A Definitive Probe

Neutron diffraction is a powerful technique for determining magnetic structures because neutrons have a magnetic moment that interacts with the magnetic moments of atoms in a crystal. Neutron powder diffraction data collected on a fully deuterated sample of Nickel(II) formate dihydrate have provided a more definitive picture of its magnetic structure.[9]

A magnetic model refined against this data confirms a spin system composed of two canted antiferromagnetic sublattices.[9] Crucially, these studies reveal that the magnetic moments of the two sublattices have different magnitudes, approximately 1.7 µB and 1.3 µB, and their temperature dependence is also quite different.[9] One sublattice exhibits the expected behavior for an antiferromagnetic compound, while the other follows a Brillouin-like function with a slowly increasing magnetization below the Néel temperature.[9]

Experimental Protocols for Characterization

The elucidation of the magnetic properties of Nickel(II) formate dihydrate relies on a suite of low-temperature experimental techniques.

Magnetic Susceptibility Measurements

Purpose: To determine the overall magnetic response of the material as a function of temperature and applied magnetic field.

Methodology:

• A polycrystalline sample of Ni(HCOO)₂·2H₂O is placed in a sensitive magnetometer, such as a Superconducting Quantum Interference Device (SQUID) magnetometer.

• The magnetic moment of the sample is measured as the temperature is varied, typically from room temperature down to cryogenic temperatures (e.g., 2 K).

• Measurements are performed in a small applied magnetic field.

• The magnetic susceptibility (χ) is calculated by dividing the measured magnetization by the applied magnetic field.

• The data is often presented as χ vs. T or χT vs. T plots to identify the Néel temperature and other magnetic transitions.

Fig. 2: Experimental workflow for magnetic susceptibility measurements.

Specific Heat Measurements

Purpose: To detect phase transitions, such as the antiferromagnetic ordering, which are often accompanied by a sharp anomaly in the specific heat.

Methodology:

• A small, well-characterized sample is attached to a sensitive calorimeter.

• A known amount of heat is applied to the sample, and the resulting change in temperature is measured precisely.

• The specific heat is calculated from these measurements.

• The specific heat is measured over a range of low temperatures, particularly around the expected magnetic ordering temperature.

• A sharp peak in the specific heat versus temperature plot indicates the Néel temperature.[3]

Neutron Diffraction

Purpose: To determine the precise arrangement of magnetic moments in the ordered state.

Methodology:

• A deuterated powder sample is used to minimize incoherent scattering from hydrogen.

• The sample is placed in a cryostat on a neutron powder diffractometer.

• A monochromatic beam of neutrons is scattered by the sample.

• The intensity of the scattered neutrons is measured as a function of the scattering angle at various temperatures above and below Tₙ.[10][11]

• The appearance of new diffraction peaks below Tₙ indicates magnetic ordering.

• The positions and intensities of these magnetic peaks are used to refine a model of the magnetic structure.

Summary of Key Magnetic Properties

Property	Value	Reference
Crystal Structure	Monoclinic, P2₁/c	[1][2]
Ni²⁺ Sites	Two inequivalent sites (A and B)	[4][1]
Néel Temperature (Tₙ)	~15.5 K	[4]
Low-Temperature Magnetic Order	Canted Antiferromagnetism, Weak Ferrimagnetism
Compensation Temperature (T*)	8.5 K	[4]
Magnetic Moments (Neutron Diffraction)	Sublattice 1: ~1.7 µB, Sublattice 2: ~1.3 µB	[9]
Magnetic Moments (Proton NMR)	µ(A-ions) ≈ 2.38 µ₀, µ(B-ions) ≈ 0.38 µ₀	[1]

Conclusion

The low-temperature magnetic properties of Nickel(II) formate dihydrate are a testament to how subtle structural features can give rise to a rich and complex magnetic behavior. The presence of two inequivalent Ni²⁺ sites leads to a fascinating interplay of antiferromagnetism, weak ferromagnetism, and weak ferrimagnetism, culminating in the observation of a rare compensation point. Advanced characterization techniques, particularly proton NMR and neutron diffraction, have been pivotal in unraveling the intricacies of its canted ferrimagnetic structure. A comprehensive understanding of this material not only contributes to the fundamental knowledge of magnetism but also provides a valuable model system for researchers in materials science and related fields.

References

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• Magnetic ordering in dihydrated formates M(HCOO)2 · 2H2O, M = Mn, Fe, Co, Ni: DC magnetization study | Request PDF - ResearchGate. Available at: [Link]

• Magnetic Structure of Ni(DCOO)2(D2O)2 | Inorganic Chemistry - ACS Publications. Available at: [Link]

• Synthesis, Crystal Growth, Structural and Magnetic Characterization of NH4MCl2(HCOO), M = (Fe, Co - OSTI.GOV. Available at: [Link]

• On the Ordered State of Nickelous Formate Dihydrate - Sci-Hub. Available at: [Link]

• Inequivalent Magnetic Ions in Dihydrated Formates of Fe+ + and Ni+ + | Scilit. Available at: [Link]

• Layered cobalt(II) and nickel(II) diphosphonates showing canted antiferromagnetism and slow relaxation behavior - PubMed. Available at: [Link]

• nickel(II) formate. Available at: [Link]

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• Signatures of canted antiferromagnetism in infinite-layer nickelates studied by x-ray magnetic dichroism - arXiv. Available at: [Link]

• Metamagnetism and Weak Ferromagnetism in Nickel (II) oxalate crystals - IIM-UNAM. Available at: [Link]

• (PDF) Weak ferromagnetism in CoF2 and NiF2 - ResearchGate. Available at: [Link]

• Nickel formate - Wikipedia. Available at: [Link]

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• Neutron Diffraction and Associated Studies II. Available at: [Link]

• Field-Induced Single-Ion Magnet Behavior in Nickel(II) Complexes with Functionalized 2,2′:6′-2″-Terpyridine Derivatives: Preparation and Magneto-Structural Study - MDPI. Available at: [Link]

• (PDF) Redetermination of nickel(II) formate dihydrate - ResearchGate. Available at: [Link]

• Refinement of the structure of deuterated nickel hydroxide, Ni(OD)2, by powder neutron diffraction and evidence for structural disorder in samples with high surface area. Available at: [Link]

• In situ neutron diffraction to investigate the solid-state synthesis of Ni-rich cathode materials. Available at: [Link]

• Nickel(II) formate dihydrate | C2H6NiO6 | CID 12598460 - PubChem. Available at: [Link]

• low temperature magnetic behavior of "nonmagnetic" materials - National Institute of Standards and Technology. Available at: [Link]

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In-Depth Technical Guide: Thermal Decomposition Mechanism of Ni(HCOO)₂·2H₂O

In-Depth Technical Guide: Thermal Decomposition Mechanism of Ni(HCOO)₂[1]·2H₂O

Part 1: Executive Summary & Structural Context[1]

Executive Summary

The thermal decomposition of Nickel(II) formate dihydrate (

) is a critical pyrolytic process used to synthesize high-purity metallic nickel nanoparticles and nickel oxide catalysts.[1] This guide deconstructs the mechanism into two distinct thermodynamic events: dehydration and anhydrous decomposition . Understanding these steps allows for precise control over particle size, morphology, and phase purity—parameters essential for applications in hydrogenation catalysis and conductive ink formulation.[1]

Crystal Structure and Bonding

Before decomposition, the material exists in a monoclinic crystal system (Space Group:

).[1] The structure consists of polymeric layers where ions are bridged by formate groups (anti-anti configuration).[1]

• Coordination Environment: Octahedral.[1]

• Ligands: Four oxygens from formate groups and two oxygens from water molecules.[1]

• Implication: The water molecules are coordinated directly to the metal center, requiring significant thermal energy (

  ) to overcome the activation barrier for removal, unlike loosely bound lattice water.

Part 2: The Dehydration Phase (Step 1)

Mechanism

The first stage of thermal evolution is the endothermic removal of coordinated water. This step induces a topotactic transformation, often leading to a disordered anhydrous phase.[1]

Reaction Equation:

[1]

Thermodynamic & Kinetic Parameters[1][2]

• Temperature Range:

  (at heating rate).[1]

• Mass Loss: Theoretical:

  ; Experimental: .[1]

• Kinetic Model: Often described by Phase Boundary Controlled models (

  or ), indicating the reaction proceeds from the crystal surface inward.

Parameter	Value Range	Notes
Onset Temperature ( )		Dependent on heating rate ( )
Peak Temperature ( )		Endothermic peak in DSC
Activation Energy ( )		Varies with particle size

Part 3: Anhydrous Decomposition (Step 2)

The Divergent Pathways

The fate of the anhydrous formate depends entirely on the atmospheric conditions. This is the critical control point for material synthesis.[1]

Pathway A: Inert Atmosphere (Pyrolysis)

In nitrogen, argon, or vacuum, the formate acts as an internal reducing agent.[1] The carboxylate carbon oxidizes, while the

reduces to metallic .

Reaction Equation:

[1]

Secondary gas-phase reactions may produce minor amounts of

and via the water-gas shift reaction if residual moisture is present.

Pathway B: Oxidative Atmosphere (Combustion)

In air or oxygen, the organic ligand combusts, and the nickel oxidizes.

Reaction Equation:

[1]

Visualization of Decomposition Pathways

Figure 1: Bifurcated thermal decomposition pathway of Nickel Formate Dihydrate based on atmospheric conditions.[1][2]

Part 4: Kinetic Analysis & Modeling[1][4]

Kinetic Models

The decomposition of the anhydrous salt is complex and is best modeled using Nucleation and Growth models (Avrami-Erofeev,

).

• Avrami-Erofeev (

  ): Describes the random formation of nuclei (Ni or NiO) throughout the bulk matrix and their subsequent growth.

  • Equation:

    [1]

• Activation Energy (

  ):

  • Inert:

    [1]

  • Air:

    [1]

Rate-Limiting Steps

• Nucleation: Formation of the product phase at defects or surfaces.[1]

• Diffusion: Escape of gaseous products (

  ) through the solid matrix.[1] In large crystals, this can become the rate-limiting step, leading to pore formation.[1]

Part 5: Experimental Protocols

To validate this mechanism in your own lab, follow this self-validating workflow.

Protocol: Simultaneous TGA-DSC-MS

Objective: Correlate mass loss with heat flow and evolved gas identity.

Equipment:

• TGA/DSC: TA Instruments SDT 650 or Netzsch STA 449.[1]

• Mass Spectrometer (MS): Quadrupole coupled via heated capillary (

  ).[1]

Workflow:

• Sample Prep: Grind crystals to fine powder (<50

  ) to minimize diffusion limitations. Mass: .[1]

• Purge: 30 mins with

  (50 mL/min) to remove adsorbed moisture/air.

• Ramp: Heat from

  to at .

• Data Validation:

  • Check 1: First mass loss step must be

    .[1] If >20%, sample is wet.[1]

  • Check 2: MS signals for

    ( ) should peak at .[1]

  • Check 3: MS signals for

    ( ) and ( ) should peak at .[1]

Experimental Workflow Diagram

Figure 2: Workflow for simultaneous thermal analysis (TGA-DSC-MS) to validate decomposition mechanism.[1]

Part 6: References

• The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate in Air . ResearchGate.[1][3][2][4] Link

• Decomposition reactions of nickel formate... in oxygen . Journal of the Chemical Society, Faraday Transactions. Link

• Structure Transformations in Nickel Oxalate Dihydrate and Nickel Formate Dihydrate . ResearchGate.[1][3][2][4] Link

• Nickel formate - Wikipedia . Wikipedia.[1][5] Link

• Thermal Decomposition of [AH][M(HCOO)3] Perovskite-Like Formates . MDPI. Link[1]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

The Solubility Profile of Nickel(II) Formate Dihydrate: A Comprehensive Technical Guide for Researchers

Abstract

This technical guide provides an in-depth analysis of the solubility of nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O), a compound of significant interest in catalysis, materials science, and drug development. A thorough understanding of its solubility in both aqueous and organic media is critical for its effective application in these fields. This document offers a detailed examination of the solubility of nickel(II) formate dihydrate in water at various temperatures and in a wide array of organic solvents. The underlying chemical principles governing its dissolution, including the roles of solvent polarity and hydrogen bonding, are elucidated. Furthermore, a rigorous, step-by-step experimental protocol for determining the solubility of this coordination compound is provided, ensuring accuracy and reproducibility in research settings. This guide is intended to be a valuable resource for scientists and researchers, enabling them to leverage the unique properties of nickel(II) formate dihydrate in their work.

Introduction: The Significance of Nickel(II) Formate Dihydrate Solubility

Nickel(II) formate dihydrate is a green crystalline solid that serves as a precursor for the synthesis of nickel-based catalysts and materials.[1][2] Its utility is fundamentally linked to its solubility, which dictates the choice of solvent for reactions, purification processes, and the formation of nickel nanoparticles.[3] For instance, in the preparation of supported nickel catalysts, the solubility of the precursor in a particular solvent determines the loading and dispersion of the active metal on the support material. In the context of drug development, understanding the solubility of nickel-containing compounds can be pertinent to their formulation and bioavailability. This guide aims to provide a comprehensive and practical understanding of the solubility characteristics of nickel(II) formate dihydrate to aid researchers in its application.

Physicochemical Properties of Nickel(II) Formate Dihydrate

Before delving into its solubility, a summary of the key physicochemical properties of nickel(II) formate dihydrate is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	Ni(HCOO)₂·2H₂O	[4]
Molar Mass	184.76 g/mol	[5]
Appearance	Green crystalline solid	[2]
Density	2.15 g/cm³	[4]
Melting Point	Decomposes at 130-140 °C (loses water)	[4]
Decomposition Temperature	~250 °C (to form nickel metal)	[5]

Aqueous Solubility of Nickel(II) Formate Dihydrate

Nickel(II) formate dihydrate is moderately soluble in water.[2] The dissolution process in water is primarily driven by the hydration of the nickel(II) ions and the formate ions, which overcomes the crystal lattice energy of the solid. The two water molecules of hydration in the crystal structure also facilitate its interaction with the bulk water solvent.

The solubility of nickel(II) formate dihydrate in water is endothermic, meaning its solubility increases with an increase in temperature. This is a common characteristic for many inorganic salts. The quantitative solubility data in water at various temperatures, as compiled from the IUPAC-NIST Solubilities Database, is presented in Table 2.[6]

Temperature (°C)	Solubility (g / 100 g H₂O)	Molarity (mol/L)
10	1.72	~0.093
15	1.86	~0.101
20	2.00	~0.108
25	2.13	~0.115
30	2.29	~0.124
35	2.46	~0.133
40	2.55	~0.138
50	2.78	~0.150
60	3.04	~0.164
70	3.30	~0.178
80	3.53	~0.191

Molarity values are estimated assuming the density of the saturated solution is approximately 1 g/mL.

The relationship between temperature and solubility can be visualized in the following diagram:

Caption: Temperature-dependent solubility of Nickel(II) formate dihydrate in water.

Solubility in Organic Solvents

The solubility of nickel(II) formate dihydrate in organic solvents is significantly influenced by the polarity of the solvent.[7] As a general rule, "like dissolves like." Nickel(II) formate dihydrate, being an ionic compound, exhibits higher solubility in polar solvents compared to nonpolar solvents.

A comprehensive overview of the solubility of nickel(II) formate dihydrate in various organic solvents at 25°C is presented in Table 3.[8] The solvents are categorized based on their polarity (dielectric constant) and their ability to act as hydrogen bond donors or acceptors.

Solvent	Dielectric Constant (approx.)	Solubility (g/L) at 25°C	Solvent Class
Highly Polar Protic Solvents
Water	80.1	58.97	Protic
Formamide	111	82.38	Protic
Ethylene Glycol	37	19.46	Protic
Highly Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO)	46.7	176.61	Aprotic
N,N-Dimethylformamide (DMF)	36.7	139.06	Aprotic
N-Methyl-2-pyrrolidone (NMP)	32.2	129.26	Aprotic
Acetonitrile	37.5	14.32	Aprotic
Moderately Polar Solvents
Methanol	32.7	21.96	Protic
Ethanol	24.5	10.26	Protic
Acetone	20.7	15.09	Aprotic
Tetrahydrofuran (THF)	7.6	20.65	Aprotic
Low Polarity & Nonpolar Solvents
Dichloromethane	9.1	8.16	Aprotic
Chloroform	4.8	4.28	Aprotic
Toluene	2.4	1.65	Nonpolar
n-Hexane	1.9	0.47	Nonpolar

The Role of Solvent Polarity and Hydrogen Bonding

The significant variation in solubility across different organic solvents can be explained by the principles of intermolecular forces.

• Polar Protic Solvents: Solvents like water, methanol, and ethanol can engage in hydrogen bonding with the formate ions and the water molecules of hydration.[9] The nickel(II) ion is solvated by the oxygen atoms of the solvent molecules. This strong solvation helps to overcome the lattice energy of the salt, leading to moderate solubility.

• Polar Aprotic Solvents: Highly polar aprotic solvents such as DMSO and DMF are excellent solvents for nickel(II) formate dihydrate.[10] Although they cannot donate hydrogen bonds, their high dipole moments allow for strong ion-dipole interactions with the Ni²⁺ and formate ions. The oxygen atoms in these solvent molecules are effective Lewis bases and can coordinate strongly with the nickel(II) center, facilitating dissolution.

• Nonpolar Solvents: In nonpolar solvents like hexane and toluene, the weak van der Waals forces are insufficient to overcome the strong ionic and hydrogen bonding interactions within the crystal lattice of nickel(II) formate dihydrate. Consequently, the solubility in these solvents is very low.

The dissolution process at a molecular level is illustrated in the following diagram:

Caption: Molecular representation of the dissolution process.

Experimental Protocol for Solubility Determination

To ensure accurate and reproducible solubility data, a standardized experimental protocol is essential. The following method is based on the isothermal equilibrium technique, which is a reliable method for determining the solubility of solids in liquids.

Materials and Equipment

• Nickel(II) formate dihydrate (analytical grade)

• Solvent of interest (HPLC grade or equivalent)

• Thermostatic shaker bath or incubator

• Analytical balance (± 0.0001 g)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm pore size, compatible with the solvent)

• Vials for sample collection

• Analytical instrumentation for concentration determination (e.g., UV-Vis spectrophotometer, Atomic Absorption Spectrometer (AAS), or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES))

Experimental Workflow

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure

• Preparation of the Supersaturated Solution:

  • Accurately weigh an excess amount of nickel(II) formate dihydrate into a series of glass vials. The amount should be sufficient to ensure that a solid phase remains at equilibrium.

  • Add a precise volume of the chosen solvent to each vial.

• Equilibration:

  • Place the vials in a thermostatic shaker bath set to the desired temperature.

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) with constant agitation. This ensures that the solution reaches saturation. Preliminary experiments may be required to determine the optimal equilibration time.

• Sample Collection and Filtration:

  • After equilibration, stop the agitation and allow the solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean, dry vial. This step is crucial to remove any undissolved solid particles. The filtration should be performed quickly to minimize temperature changes.

• Dilution:

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Concentration Analysis:

  • Determine the concentration of nickel(II) formate dihydrate in the diluted solution using a pre-calibrated analytical method.

    • UV-Vis Spectrophotometry: Nickel(II) solutions have a characteristic absorbance in the visible region. A calibration curve should be prepared using standard solutions of known concentrations.

    • AAS or ICP-OES: These techniques provide a highly sensitive and accurate measurement of the nickel concentration.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution by taking the dilution factor into account.

  • Express the solubility in the desired units (e.g., g/L, mol/L, or g/100 g of solvent).

Practical Implications and Applications

The solubility data presented in this guide has direct implications for various applications:

• Catalyst Preparation: The choice of solvent for impregnating a catalyst support with a nickel precursor is critical. A solvent in which nickel(II) formate dihydrate has moderate to high solubility will allow for a uniform distribution of the nickel species on the support, leading to a more active and selective catalyst.[3] For instance, its solubility in polar aprotic solvents like DMF and NMP makes these suitable for certain catalyst synthesis procedures.[10]

• Materials Synthesis: The synthesis of nickel-based metal-organic frameworks (MOFs) and other coordination polymers often relies on the dissolution of the nickel salt in an appropriate solvent to facilitate the reaction with the organic linker.[2] The solubility data provided herein can guide the selection of suitable solvents for these syntheses.

• Drug Development: While nickel compounds are not typically used as active pharmaceutical ingredients due to toxicity concerns, understanding the solubility of nickel salts is important in the context of potential impurities and in the development of nickel-containing reagents used in pharmaceutical synthesis.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of nickel(II) formate dihydrate in water and a wide range of organic solvents. The solubility is shown to be highly dependent on temperature and the nature of the solvent, with polar solvents being significantly more effective at dissolving this ionic compound. The detailed experimental protocol offers a reliable method for researchers to determine solubility in their own systems. By understanding and applying the principles and data presented in this guide, researchers can better utilize nickel(II) formate dihydrate in their respective fields, leading to advancements in catalysis, materials science, and beyond.

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• GeeksforGeeks. (2021, September 16). Factors affecting Solubility. Retrieved from [Link]

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• Fountainhead Press. (n.d.). Determining Solubility of an Unknown Salt at Various Temperatures. Retrieved from [Link]

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• National Institute of Standards and Technology. (2015, February 18). Nickel formate with Water - IUPAC-NIST Solubilities Database. Retrieved from [Link]

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• ResearchGate. (n.d.). The role of hydrogen bonding in water–metal interactions. Retrieved from [Link]

• Quora. (2021, April 26). How does molecular polarity affect the solubility of a solute in a solvent? Why is polarity important in solubilities? Retrieved from [Link]

• Wikipedia. (n.d.). Solvent effects. Retrieved from [Link]

• ResearchGate. (2017, October 24). Solvent effect on complexation reactions. Retrieved from [Link]

• SlideShare. (2024, January 23). Solubility and distribution. Retrieved from [Link]

• Gelest, Inc. (2016, July 15). NICKEL FORMATE, dihydrate. Retrieved from [Link]

• Lab Alley. (n.d.). Nickel Formate - SAFETY DATA SHEET. Retrieved from [Link]

• Acta Chimica Asiana. (2024, October 30). Effect of solvent in the solvothermal synthesis of nickel(II)-terephthalate complex. Retrieved from [Link]

• Acta Chimica Asiana. (2024, October 30). Effect of solvent in the solvothermal synthesis of nickel(II)-terephthalate complex. Retrieved from [Link]

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Difference between anhydrous nickel formate and dihydrate form

An In-Depth Technical Guide to Anhydrous Nickel Formate and Its Dihydrate Form

A Foreword for the Modern Researcher

In the realm of catalysis and materials science, precursor selection is a critical determinant of the final product's properties and performance. Nickel formate, a seemingly simple salt, stands as a cornerstone material for the generation of highly active, finely divided nickel catalysts. Its utility, however, is nuanced by its hydration state. This guide moves beyond a superficial comparison to offer a detailed, mechanistic exploration of the differences between anhydrous nickel formate (Ni(HCOO)₂) and its more common dihydrate form (Ni(HCOO)₂·2H₂O). For the researcher, understanding these distinctions is paramount for achieving reproducibility, controlling particle morphology, and optimizing catalytic efficacy. We will dissect their structural disparities, thermal behaviors, and synthetic pathways, providing not just protocols, but the scientific rationale that underpins them.

The Structural Dichotomy: A Tale of Two Coordination Spheres

The most fundamental difference between the two forms lies in their crystal structure and the coordination environment of the nickel(II) ion. This structural variance is the origin of their differing physical and chemical properties.

Nickel(II) Formate Dihydrate (Ni(HCOO)₂·2H₂O): A Complex Framework

The dihydrate form crystallizes in a monoclinic system (space group P2₁/c) and presents a fascinatingly complex three-dimensional framework.[1][2] The key feature is the existence of two distinct nickel(II) cations, both residing on centers of inversion and exhibiting a distorted octahedral coordination geometry.[1][3]

• Ni(1) Site: This nickel ion is coordinated exclusively by six oxygen atoms from six different bridging formate anions. This creates a network where formate ligands link the Ni(1) centers.

• Ni(2) Site: This nickel ion's coordination sphere is composed of four oxygen atoms from equatorial water molecules and two oxygen atoms from two trans-positioned formate anions.[1][3]

The structure is further consolidated by a network of medium-strength O-H···O hydrogen bonds between the coordinated water molecules and the oxygen atoms of the formate ligands.[1][3] This intricate arrangement of bridging formates and hydrogen bonds results in a stable, green crystalline solid.[4]

Anhydrous Nickel(II) Formate (Ni(HCOO)₂): A Waterless Network

The anhydrous form is typically generated by the careful thermal dehydration of the dihydrate.[2][5] During this process, the coordinated water molecules are expelled. The resulting structure retains the three-dimensional network of formate-bridged nickel ions. The nickel atoms remain octahedrally coordinated, but now exclusively by six oxygen atoms from the surrounding formate ligands, similar to the Ni(1) site in the dihydrate structure.[6] The absence of coordinated water and the associated hydrogen bonding network leads to a different crystal packing and distinct physicochemical properties.

Caption: Figure 1: Contrasting Ni²⁺ coordination in the two forms.

Comparative Physicochemical Properties

The structural differences manifest in their macroscopic properties. A summary is presented below for direct comparison.

Property	Nickel(II) Formate Dihydrate	Anhydrous Nickel(II) Formate	Rationale for Difference
Formula	Ni(HCOO)₂·2H₂O	Ni(HCOO)₂	Presence of two molecules of water of hydration.
Molar Mass	184.76 g/mol [5][7]	148.73 g/mol [4][8]	Mass contribution from the two water molecules.
Appearance	Green, odorless crystalline solid[2][4]	Green powder	The fundamental Ni²⁺ coordination provides the green color.
Crystal System	Monoclinic[2][6]	Monoclinic	The underlying structure is similar, minus the water.
Solubility	Sparingly soluble in cold water[2][4][9]	Data less common; expected to be low.	The hydrogen bonding network in the dihydrate can interact with water.
Solvent Insol.	Insoluble in alcohol[4][8]	Insoluble in alcohol	Non-polar nature of the organic backbone.

Synthesis and Interconversion: A Controlled Pathway

The dihydrate is the common starting material, typically synthesized and then converted to the anhydrous form if required. The choice of synthetic route for the dihydrate is often one of convenience and purity.

Synthesis of Nickel(II) Formate Dihydrate

While several methods exist, such as reacting nickel carbonate or hydroxide with formic acid[10], a reliable and high-purity method involves the displacement of a weaker acid from its nickel salt.[11][12] The reaction between nickel(II) acetate and formic acid is advantageous because formic acid is stronger than acetic acid, driving the reaction to completion.[11] Furthermore, the higher solubility of the nickel acetate reactant compared to the nickel formate product facilitates easy separation and work-up.[11][12]

Conversion to Anhydrous Nickel(II) Formate

The anhydrous form is prepared via the controlled thermal dehydration of the dihydrate. This is not a trivial drying step; it is a solid-state transformation that must be conducted within a specific temperature window to avoid premature decomposition of the formate itself.

Caption: Figure 3: Dehydration and subsequent decomposition pathways.

Thermal Event	Temperature Range (°C)	Atmosphere	Solid Product	Key Insight
Dehydration	130 - 140 [2][5]	Any	Anhydrous Ni(HCOO)₂	Controlled removal of water is essential to isolate the anhydrous form.
Decomposition	180 - 300 [2][8]	Inert (N₂, Ar) / Vacuum	Metallic Nickel (Ni⁰)	Low-temperature route to highly active, pyrophoric Ni catalyst. [13]
Decomposition	> 250 [14]	Air (O₂)	Nickel Oxide (NiO)	The nascent, high-surface-area Ni is readily oxidized.

Applications: The Precursor's Purpose

The primary and most significant application for both forms of nickel formate is as a precursor for the production of nickel catalysts. [2][4][5]The low decomposition temperature allows for the creation of finely divided, high-surface-area nickel particles that exhibit excellent catalytic activity. [15]

• Hydrogenation Catalysts: This is a classic application, used extensively in the catalytic hardening of vegetable oils for margarine production and in various other organic hydrogenation reactions. [4]The choice between starting with the dihydrate or anhydrous form often depends on the specific reactor setup and whether the initial release of water vapor is detrimental to the process.

• Supported Catalysts: Nickel formate is used to impregnate support materials (e.g., alumina, silica). Subsequent thermal decomposition in a controlled atmosphere deposits fine nickel particles onto the support, creating highly effective supported catalysts for processes like steam reforming. [4]* Materials Science: Beyond catalysis, it is used in the synthesis of carbon nanotubes (CNTs) and as a component in the formation of certain metal-organic frameworks (MOFs). [4][15]

Detailed Experimental Protocols

Protocol 1: Synthesis of Nickel(II) Formate Dihydrate This protocol is adapted from established laboratory methods. [11][16]

• Dissolution: In a 250 mL beaker, dissolve 5.0 g of nickel(II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O) in 20 mL of deionized water. Warm the mixture gently on a hot plate (to ~60-80°C) with stirring until a clear green solution is obtained.

• Reaction: To the warm solution, add 10 mL of 90% formic acid (HCOOH) while stirring. A pale green microcrystalline precipitate of nickel(II) formate dihydrate should form almost immediately.

• Precipitation & Cooling: Continue stirring for 5 minutes, then cool the mixture in an ice-water bath for 20-30 minutes to ensure complete precipitation.

• Isolation: Collect the light green precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake sequentially with 15 mL of cold ethanol (3 x 5 mL portions) and then with 10 mL of diethyl ether (2 x 5 mL portions) to remove residual acetic acid and water.

• Drying: Dry the product in air or in a desiccator at room temperature. The typical yield is high (>85%).

Protocol 2: Preparation of Anhydrous Nickel(II) Formate

• Setup: Place approximately 2.0 g of the synthesized nickel(II) formate dihydrate in a shallow ceramic or glass dish. Place the dish in a programmable oven equipped with a slow flow of inert gas (e.g., nitrogen).

• Heating Program: Heat the sample from room temperature to 135°C at a slow ramp rate (e.g., 2-5°C/min).

• Isothermal Hold: Hold the temperature at 135°C for 2-4 hours under the inert atmosphere to ensure all water of hydration is removed. The color should remain green.

• Cooling: Cool the sample back to room temperature under the inert gas flow to prevent rehydration from atmospheric moisture.

• Storage: Immediately transfer the resulting anhydrous nickel(II) formate powder to a sealed container inside a desiccator or glovebox for storage.

Conclusion

While both anhydrous nickel formate and its dihydrate serve as valuable precursors, they are not interchangeable. The dihydrate is the common, stable starting material, defined by its complex, hydrogen-bonded crystal structure containing two distinct nickel centers. The anhydrous form, accessible only through controlled dehydration, possesses a simpler, water-free coordination network. This fundamental structural difference dictates their thermal decomposition pathways. The two-step decomposition of the dihydrate (dehydration followed by decomposition) contrasts with the single-step decomposition of the anhydrous salt. For the practicing scientist, controlling these transformations through precise temperature and atmospheric management is the key to harnessing nickel formate's potential and producing nickel-based materials with desired and reproducible characteristics.

References

• Weil, M. (2018). Redetermination of nickel(II) formate dihydrate. IUCrData, 3, x180333. [Link]

• Arnaiz, F. J. (1992). Microscale preparation of nickel formate dihydrate: A simple experiment for the freshman lab. Journal of Chemical Education, 69(10), A260. [Link]

• Grokipedia. (n.d.). Nickel formate. Retrieved from Grokipedia. [Link]

• Weil, M. (2018). Redetermination of nickel(II) formate dihydrate. ResearchGate. [Link]

• Laboratory Notes. (2025). Nickel Formate. [Link]

• Wikipedia. (n.d.). Nickel formate. [Link]

• Dent, A. J., et al. (1997). In situ QXAFS study of the pyrolytic decomposition of nickel formate dihydrate. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 399(2), 336-338. [Link]

• Arnaiz, F. J. (1992). Microscale Preparation of Nickel Formate Dihydrate: A Simple Experiment for the Freshman Lab. Journal of Chemical Education. [Link]

• Galwey, A. K., & Mohamed, M. A. (1986). The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate in Air. Thermochimica Acta, 98, 17-27. [Link]

• Primary Information Services. (n.d.). Nickel Formate-Technology, MSDS, Process, Raw Materials, Company Profile, Suppliers, Study. [Link]

• Arnaiz, F. J. (1992). Microscale Preparation of Nickel Formate Dihydrate: A Simple Experiment for the Freshman Lab. Journal of Chemical Education. [Link]

• Doll, K. M., et al. (2007). Structure Transformations in Nickel Oxalate Dihydrate NiC₂O₄·2H₂O and Nickel Formate Dihydrate Ni(HCO₂)₂·2H₂O during Thermal Decomposition. Journal of Solid State Chemistry, 180(2), 523-532. [Link]

• Johnson, F. B. (1951). Method of preparing nickel catalyst. U.S.

• PubChem. (n.d.). Nickel(II) formate dihydrate. CID 12598460. [Link]

• PubChem. (n.d.). Formic acid, nickel salt. CID 27506. [Link]

• The Merck Index Online. (n.d.). Nickel Formate. [Link]

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. [Link]

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Protocols & Analytical Methods

Synthesis of Nickel(II) formate dihydrate from nickel acetate and formic acid

Executive Summary

Nickel(II) formate dihydrate (

) is a critical precursor in the generation of highly active metallic nickel catalysts and conductive nickel inks.[1] Unlike nickel oxide precursors, nickel formate decomposes directly to metallic nickel at relatively low temperatures ( ) without the need for external reducing agents (hydrogen gas), making it indispensable for in situ catalyst formation and printed electronics.

This application note details a robust Ligand Exchange Protocol for synthesizing high-purity nickel formate dihydrate from nickel acetate. By leveraging the acidity difference between formic and acetic acid (

3.75 vs. 4.76) and the differential solubility of the resulting salts, this method ensures high yield and phase purity.

Scientific Principles & Mechanism

The Ligand Exchange Driver

The synthesis relies on an acidolysis reaction where the acetate ligand is displaced by the formate ligand. While both are carboxylates, two thermodynamic factors drive this reaction to completion:

• Acidity Differential: Formic acid is approximately 10 times stronger than acetic acid, favoring the protonation of the acetate ion to form acetic acid.

• Volatility & Solubility: Upon heating, the byproduct (acetic acid) is volatile and can be removed, shifting the equilibrium to the right (Le Chatelier's principle). Furthermore, nickel formate is significantly less soluble in organic solvents (like ethanol) than nickel acetate, facilitating purification.

Reaction Equation:

Thermal Decomposition Pathway

Understanding the thermal stability of the product is vital for the drying step. The material undergoes a two-step decomposition:[2]

• Dehydration (

  ): Loss of coordinated water to form anhydrous .

• Reduction (

  ): Decomposition of the formate ligand to yield metallic Nickel, , and .

Materials & Safety (E-E-A-T)

Reagents

Reagent	Grade	Role	Hazard Class
Nickel(II) Acetate Tetrahydrate	ACS Reagent ( )	Nickel Source	Carcinogen (1A), Sensitizer
Formic Acid	or	Ligand Source	Corrosive, Flammable
Ethanol	Absolute	Wash Solvent	Flammable
Deionized Water		Solvent	None

Critical Safety Protocol

• Carcinogenicity: Nickel compounds are Group 1 Carcinogens (IARC). All weighing and handling of dry powder must occur inside a HEPA-filtered fume hood or glovebox.

• Corrosive Vapors: Formic acid causes severe skin burns and eye damage. Use butyl rubber gloves (nitrile offers limited protection against concentrated formic acid).

• Ventilation: The reaction generates acetic acid vapors; continuous ventilation is mandatory.

Experimental Protocol

Workflow Visualization

The following diagram illustrates the synthesis and purification logic.

Caption: Figure 1. Step-by-step ligand exchange workflow for Nickel Formate synthesis.

Detailed Methodology

Step 1: Dissolution

• Dissolve

  of Nickel(II) acetate tetrahydrate ( ) in of deionized water.

• Heat gently to

  with magnetic stirring until the solution is clear emerald green.

  • Expert Insight: Do not boil yet; we want to avoid hydrolyzing the acetate to basic salts before the formic acid is added.

Step 2: Acid Addition

• Slowly add

  of Formic Acid ( ).

  • Stoichiometry Note: A

    molar excess of formic acid is used to drive the equilibrium fully to the right and prevent the formation of basic nickel formates.

Step 3: Reaction & Volume Reduction

• Increase temperature to

  (gentle boil/reflux) for 2 hours.

• Remove the condenser and allow the volume to reduce by approximately

  .

  • Mechanism:[3][4] This step co-evaporates the acetic acid byproduct (b.p.

    ) and water, concentrating the less soluble nickel formate.

Step 4: Crystallization

• Remove from heat and allow the solution to cool slowly to room temperature.

• Place the vessel in an ice bath (

  ) for 2 hours.

• Nickel formate dihydrate will precipitate as light green crystals.

  • Solubility Check: Nickel formate is sparingly soluble in cold water (

    ), ensuring high recovery.

Step 5: Washing (Crucial Step)

• Filter the crystals using a Büchner funnel.

• Wash the cake three times with

  of cold ethanol .

  • Why Ethanol? Nickel formate is practically insoluble in ethanol, whereas nickel acetate and acetic acid are soluble. This wash removes unreacted starting material and acidic byproducts without redissolving the product.

Step 6: Drying

• Dry the crystals in a vacuum oven at

  for 6 hours.

  • Warning: Do not exceed

    .[5] Temperatures will strip the waters of hydration, yielding the anhydrous form (yellowish-green), which is more hygroscopic and reactive.

Quality Control & Characterization

Expected Data

Parameter	Specification	Method
Appearance	Light Green Crystalline Powder	Visual
Yield		Gravimetric
Nickel Content		EDTA Titration
Decomposition Temp	(to Metallic Ni)	TGA

TGA & Thermal Stability Logic

The following diagram details the thermal behavior, essential for confirming the dihydrate status.

Caption: Figure 2. Thermal decomposition pathway of Nickel Formate Dihydrate.

FTIR Validation

To validate the ligand exchange:

• Acetate Absence: Disappearance of the characteristic acetate methyl rock band near

  .

• Formate Presence: Strong bands at

  ( ) and ( ).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield	Too much water used during dissolution.	Evaporate solution further before cooling; add more ethanol during precipitation.
Smell of Vinegar	Incomplete washing.	Recrystallize or wash thoroughly with ethanol to remove residual acetic acid.
Yellowish Tint	Over-drying (loss of hydration).	Re-expose to humid air or ensure drying temp is .
Black Specks	Thermal decomposition.[6][7]	Hot spots during heating exceeded . Discard and restart with controlled heating.

References

• NIST (National Institute of Standards and Technology). Nickel formate with Water - IUPAC-NIST Solubilities Database. (Provides solubility data confirming low solubility in cold water). [Link]

• ResearchGate (Weil, M.). Redetermination of nickel(II) formate dihydrate. IUCrData, 2018.[8] (Crystallographic structure and hydration confirmation). [Link]

• Springer (King, M. et al.). Thermal Decomposition of Nickel Salt Hydrates. International Journal of Thermophysics, 2022.[9] (TGA data and decomposition temperatures). [Link]

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• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]

Protocol for Preparing Supported Nickel Catalysts Using Formate Precursor: A Method for High-Purity, Oxide-Free Active Phase Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Supported nickel catalysts are pivotal in a myriad of industrial chemical processes, including hydrogenation, reforming, and dehydrogenation. The choice of the nickel precursor is a critical parameter that profoundly influences the final catalyst's physicochemical properties and, consequently, its activity, selectivity, and stability.[1][2] Conventional precursors like nickel nitrate, while widely used due to high solubility, produce environmentally hazardous nitrogen oxides (NOx) upon decomposition and often lead to the formation of nickel oxide (NiO), which necessitates a subsequent high-temperature reduction step in hydrogen.[3] This multi-step process can induce metal particle agglomeration and strong metal-support interactions that may impair catalytic performance.[3] This application note presents a detailed protocol for the synthesis of supported nickel catalysts using nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O) as the precursor. The thermal decomposition of nickel formate in an inert atmosphere offers a more direct and cleaner route to producing a finely divided, metallic nickel active phase, circumventing the formation of nickel oxide intermediates and toxic byproducts.[3][4][5] This method provides excellent control over the catalyst's properties and is particularly advantageous for applications requiring highly dispersed, zero-valent nickel sites.

Mechanism and Rationale: The Formate Precursor Advantage

The efficacy of a catalyst preparation method hinges on the controlled transformation of a molecular precursor into a highly dispersed active phase on a support material. The choice of the metal precursor is therefore of paramount importance as it dictates the decomposition chemistry and the interaction with the support.[1][6]

Decomposition Chemistry of Nickel Formate

Nickel formate stands out among common nickel precursors because its decomposition in an anoxic environment yields metallic nickel directly.[3] When heated, typically in the range of 250-350°C under an inert gas stream, nickel formate dihydrate first undergoes dehydration, followed by the decomposition of the anhydrous salt.[7][8]

The overall decomposition reaction in the absence of oxygen can be represented as: Ni(HCOO)₂ → Ni + 2CO₂ + H₂ Or, as a more complex set of gaseous products: Ni(HCOO)₂ → Ni + CO₂ + H₂O + CO[3]

This process is essentially a self-reducing reaction. The gaseous byproducts (CO₂, H₂, H₂O, CO) are relatively benign and, crucially, can act as reducing agents that facilitate the complete conversion to metallic nickel.[7] This direct formation of the active Ni(0) phase eliminates the need for a separate, high-temperature reduction step with hydrogen, which is mandatory when using nitrate or acetate precursors that decompose to NiO.[3]

Comparison with Conventional Precursors

To fully appreciate the formate route, a comparison with other common precursors is instructive.

Precursor	Decomposition Products (in Air)	Key Advantages	Key Disadvantages
Nickel Formate	Metallic Nickel (Ni), CO₂, H₂O, CO (in inert atm)[3]	Direct formation of metallic Ni; no toxic byproducts; lower decomposition temperature.[3][4]	Moderate solubility in water.
Nickel Nitrate	Nickel Oxide (NiO), NOx, O₂[3]	High water solubility; commercially available.[3]	Forms toxic NOx gases; requires separate H₂ reduction step; can lead to particle agglomeration.[3]
Nickel Acetate	Nickel (Ni), Nickel Oxide (NiO), other byproducts[3]	Produces fewer toxic byproducts than nitrate.	Decomposition can be complex, yielding a mix of Ni and NiO.[3]
Nickel Chloride	Nickel Oxide (NiO), HCl	Good solubility.	Residual chloride ions can poison the catalyst and corrode equipment.[3]

The elimination of the high-temperature H₂ reduction step not only simplifies the overall synthesis but also helps prevent the sintering and agglomeration of nickel particles, which is often observed during the aggressive reduction of NiO.[3] Furthermore, the gaseous decomposition products of nickel formate do not interact harmfully with the support surface, preserving its original properties.[3]

Detailed Experimental Protocol

This protocol details the preparation of a supported nickel catalyst (e.g., 5 wt% Ni on SiO₂) using the incipient wetness impregnation (IWI) method, followed by thermal decomposition.

Materials and Equipment

Materials:

• Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O)

• Catalyst Support (e.g., Silica gel, Alumina, Activated Carbon) with known pore volume

• Deionized Water (Solvent)

• High-purity inert gas (Nitrogen or Argon)

Equipment:

• Analytical balance

• Volumetric flasks and pipettes

• Beaker and magnetic stirrer

• Rotary evaporator (optional, for drying)

• Drying oven

• Tube furnace with temperature controller

• Quartz tube reactor

• Gas flow controllers

Synthesis Workflow Diagram

Caption: Workflow for supported Ni catalyst synthesis.

Step-by-Step Methodology

Step 1: Precursor Solution Preparation

• Calculation: Determine the required mass of Nickel(II) formate dihydrate for the desired nickel loading. The molecular weight of Ni is 58.69 g/mol and that of Ni(HCOO)₂·2H₂O is 184.76 g/mol .

  • For a 5 wt% Ni catalyst on 10 g of support (0.5 g Ni): Mass of Precursor = (0.5 g Ni) * (184.76 g/mol / 58.69 g/mol ) = 1.57 g

• Dissolution: Accurately weigh the calculated amount of nickel formate dihydrate. Dissolve it in a volume of deionized water equal to the pre-determined pore volume of the 10 g of support material. This ensures that the entire solution is absorbed by the pores of the support.

Step 2: Incipient Wetness Impregnation (IWI)

• Place the dry support material in a suitable container (e.g., a round-bottom flask or evaporating dish).

• Add the prepared nickel formate solution dropwise to the support while continuously mixing or tumbling.

• Continue until the entire solution is added and the material appears uniformly damp but not overly wet, resembling damp sand. This indicates that the solution has filled the pores without excess liquid.

Step 3: Drying

• Transfer the impregnated material to a drying oven.

• Dry at 100-120°C for at least 12 hours (or overnight) to remove the water. It is critical that the temperature remains below the decomposition point of the nickel formate.[5]

Step 4: Activation (Thermal Decomposition)

• Place the dried, impregnated powder into a quartz boat and insert it into the center of a tube furnace.

• Purge the system with a high-purity inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min for at least 30 minutes to remove all air. This step is critical to prevent the oxidation of the newly formed nickel particles.

• While maintaining the inert gas flow, heat the furnace to the target decomposition temperature (typically 280-350°C) at a controlled ramp rate (e.g., 5°C/min). A slower heating rate can sometimes result in smaller, more uniform particles.[3]

• Hold at the target temperature for 2-4 hours to ensure complete decomposition of the formate precursor.[9] Gaseous products will be swept away by the inert gas flow.[9]

• After the hold time, turn off the furnace and allow the catalyst to cool to room temperature under the continuous flow of inert gas.

• Once cooled, the catalyst is pyrophoric and must be handled under an inert atmosphere or passivated carefully before exposure to air.

Catalyst Characterization and Expected Results

Proper characterization is essential to validate the synthesis protocol and understand the catalyst's properties.

Key Characterization Techniques

Technique	Information Provided
Thermogravimetric Analysis (TGA)	Determines the decomposition temperature of the precursor on the support.[2]
X-ray Diffraction (XRD)	Confirms the crystalline phase of the active metal (metallic Ni vs. NiO) and estimates the average crystallite size via the Scherrer equation.[10]
Transmission Electron Microscopy (TEM)	Visualizes the size, morphology, and dispersion of the nickel nanoparticles on the support surface.[3]
H₂ Temperature-Programmed Reduction (H₂-TPR)	Assesses the reducibility of the catalyst. For a well-prepared catalyst from a formate precursor, TPR should show minimal reduction peaks, confirming the metallic state of Ni.
CO Pulse Chemisorption	Quantifies the number of active nickel sites and allows for the calculation of metal dispersion and particle size.
N₂ Physisorption (BET)	Measures the surface area and pore size distribution of the final catalyst.[11]

Chemical Transformation Diagram

Caption: Decomposition of nickel formate on the support.

Field-Proven Insights and Troubleshooting

• Issue: Low Nickel Dispersion.

  • Cause: The interaction between the precursor and the support might be weak, causing redistribution and agglomeration of the precursor during drying.[12]

  • Solution: Ensure the drying process is slow and uniform. For certain supports, modifying the surface chemistry or using a different solvent might improve precursor-support interaction.[13]

• Issue: Large Nickel Particles.

  • Cause: The heating rate during activation might be too high, or the decomposition temperature may be excessive, leading to sintering.[3]

  • Solution: Use a slower temperature ramp (2-5°C/min) during activation. Determine the optimal decomposition temperature using TGA to avoid overheating.

• Issue: Catalyst is Inactive (Presence of NiO).

  • Cause: The activation step was performed with residual oxygen in the system, leading to the oxidation of the nickel.

  • Solution: Ensure the reactor is thoroughly purged with high-purity inert gas before and during heating. Check for leaks in the gas lines. The final catalyst should be handled in an inert environment.

Conclusion

The use of nickel formate as a precursor provides a robust and efficient method for synthesizing highly active supported nickel catalysts. This protocol offers significant advantages over traditional methods by enabling the direct formation of the metallic nickel phase, thus avoiding the formation of nickel oxide intermediates and the need for a subsequent high-temperature reduction step. This simplification not only streamlines the synthesis process but also provides better control over the final catalyst properties, minimizing particle agglomeration and preserving the integrity of the support material. By following the detailed steps and understanding the underlying chemical principles outlined in this guide, researchers can reliably produce high-quality supported nickel catalysts for a wide range of catalytic applications.

References

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• Zhang, N., et al. (2023). Role of the Metal Precursor in Preparing Dual-Atom Catalysts for the Oxygen Reduction Reaction. ACS Omega. Retrieved February 24, 2026, from [Link]

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• Fletcher, P. D., et al. (1996). Preparation and characterisation of alumina-, molybdena-, and silica-supported nickel, and the identification of reactive oxygen on these catalysts by exchange with isotopically labelled carbon dioxide. RSC Publishing. Retrieved February 24, 2026, from [Link]

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• Tichit, D., & Coq, B. (2003). Preparation of supported metal catalysts starting from hydrotalcites as the precursors and their improvements by adopting "memory effect". ResearchGate. Retrieved February 24, 2026, from [Link]

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• Galwey, A. K., & Mohamed, M. A. (1985). The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate in Air. ResearchGate. Retrieved February 24, 2026, from [Link]

• Galwey, A. K., & Mohamed, M. A. (1985). Decomposition reactions of nickel formate, nickel malonate, nickel maleate and nickel fumarate in oxygen. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. Retrieved February 24, 2026, from [Link]

• Leas, J. K. (1957). Method of preparing nickel catalyst. U.S. Patent No. 2,807,532. Washington, DC: U.S. Patent and Trademark Office.

• Zhang, Y., et al. (2023). Supported Ni Catalysts: Simple Vapor Deposition Preparation Method and Improved Catalytic Performance for Oxidative Dehydrogenation of Ethane. ACS Omega. Retrieved February 24, 2026, from [Link]

• Kapaev, R. R., et al. (2021). Non-Isothermal Decomposition as Efficient and Simple Synthesis Method of NiO/C Nanoparticles for Asymmetric Supercapacitors. MDPI. Retrieved February 24, 2026, from [Link]

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• van der Bok, C. (2021). Investigation into the preparation of supported nickel nanoparticles for CO2 hydrogenation via colloidal synthesis. Utrecht University Student Theses Repository. Retrieved February 24, 2026, from [Link]

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• Al-Ammar, A. S., et al. (2019). Preparation of nickel catalyst supported on alumina by impregnation were utilized in hydrogenation process. ResearchGate. Retrieved February 24, 2026, from [Link]

• van der Bok, C., et al. (2023). In Situ TEM Study of the Genesis of Supported Nickel Catalysts. DSpace. Retrieved February 24, 2026, from [Link]

• Wang, Y., et al. (2021). Synthesis of Supported Catalysts by Impregnation and Drying Using Aqueous Chelated Metal Complexes. ResearchGate. Retrieved February 24, 2026, from [Link]

• Słowik, G., & Ryczkowski, J. (2019). Catalytic Activity of Nickel and Ruthenium–Nickel Catalysts Supported on SiO2, ZrO2, Al2O3, and MgAl2O4 in a Dry Reforming Process. MDPI. Retrieved February 24, 2026, from [Link]

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Application Notes and Protocols for Carbon Nanotube Synthesis Using Nickel(II) Formate Dihydrate

Introduction: The Strategic Advantage of Nickel(II) Formate Dihydrate in CVD Synthesis of Carbon Nanotubes

The synthesis of carbon nanotubes (CNTs) via chemical vapor deposition (CVD) is a cornerstone of modern nanotechnology, with the choice of catalyst precursor being a critical determinant of the final product's quality and characteristics. While various nickel salts can be employed, nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O) presents a unique and advantageous profile for researchers and developers. Its decomposition pathway in an inert or reducing atmosphere yields finely dispersed, highly active nickel nanoparticles in-situ, without the formation of passivating oxide layers that can hinder catalytic activity. This application note provides a comprehensive guide to leveraging nickel(II) formate dihydrate for the controlled synthesis of CNTs, detailing the underlying chemical principles, step-by-step protocols, and expected outcomes.

The primary advantage of nickel(II) formate dihydrate lies in its thermal decomposition chemistry. Upon heating, it decomposes to form metallic nickel, carbon dioxide, hydrogen, and water vapor. The presence of hydrogen as a decomposition byproduct creates a localized reducing environment, which is highly beneficial for the formation of pure, metallic nickel nanoparticles essential for CNT nucleation and growth. This self-reducing property simplifies the experimental setup and can lead to more consistent and reproducible results compared to precursors that require an external reducing agent.

Mechanism of CNT Growth from Nickel(II) Formate Dihydrate

The CVD synthesis of CNTs using nickel(II) formate dihydrate as the catalyst precursor can be conceptualized in three key stages:

• Decomposition of the Precursor and Formation of Catalytic Nanoparticles: In the initial heating phase of the CVD process, typically under an inert gas flow, the nickel(II) formate dihydrate undergoes thermal decomposition. This process results in the formation of highly dispersed, metallic nickel nanoparticles on the substrate surface. The size of these nanoparticles is a critical parameter that influences the diameter of the resulting CNTs.[1] Thinner catalyst layers generally lead to smaller, more homogeneous nanoparticles.[1]

• Carbon Source Decomposition and Carbon Dissolution: Upon introduction of a carbon-containing precursor gas (e.g., acetylene, ethylene, methane) at elevated temperatures, the nickel nanoparticles catalytically decompose the hydrocarbon molecules on their surface.[2] The resulting carbon atoms dissolve into the nickel nanoparticles, forming a solid solution.[2][3]

• CNT Nucleation and Growth: As the concentration of carbon within the nickel nanoparticles reaches its solubility limit at the given temperature, the carbon precipitates out in the form of a graphitic sheet.[2][3] This precipitation initiates the nucleation and subsequent growth of a carbon nanotube. The growth can proceed via a "tip-growth" or "base-growth" mechanism, depending on the interaction strength between the nickel nanoparticle and the substrate.[4] In tip-growth, the nanoparticle lifts off the substrate and is carried at the growing end of the nanotube, while in base-growth, the nanoparticle remains anchored to the substrate.[4]

Diagram of the CNT Growth Mechanism

Caption: A schematic overview of the key stages involved in the CVD synthesis of carbon nanotubes using nickel(II) formate dihydrate as the catalyst precursor.

Experimental Protocol: CNT Synthesis via CVD

This protocol outlines a general procedure for the synthesis of multi-walled carbon nanotubes (MWCNTs) on a silicon substrate with a silica layer (Si/SiO₂) using nickel(II) formate dihydrate.

Materials and Equipment:

• Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O)

• Methanol (or another suitable solvent)

• Si/SiO₂ substrates

• Chemical Vapor Deposition (CVD) system with a quartz tube furnace

• Mass flow controllers for gases

• High-purity gases: Argon (Ar), Hydrogen (H₂), and a carbon source (e.g., Acetylene - C₂H₂)

• Vacuum pump

Protocol:

• Catalyst Precursor Solution Preparation:

  • Prepare a dilute solution of nickel(II) formate dihydrate in methanol. The concentration will influence the density and size of the resulting nickel nanoparticles. A typical starting concentration is 0.01 M.

  • Ensure the nickel(II) formate dihydrate is fully dissolved. Sonication can aid in dissolution.

• Substrate Preparation and Catalyst Deposition:

  • Clean the Si/SiO₂ substrates by sonicating in acetone, followed by isopropanol, and then deionized water. Dry the substrates with a stream of nitrogen.

  • Deposit the catalyst solution onto the cleaned substrates. This can be achieved by various methods such as spin-coating, dip-coating, or drop-casting. For spin-coating, a speed of 3000 rpm for 60 seconds is a good starting point.

  • After deposition, anneal the substrates in air at a moderate temperature (e.g., 300-350°C) for a few minutes to evaporate the solvent and adhere the precursor to the surface.

• CVD Growth of Carbon Nanotubes:

  • Place the catalyst-coated substrate into the center of the quartz tube in the CVD furnace.

  • Purge the system with an inert gas like Argon (Ar) at a flow rate of 200-500 sccm for 10-15 minutes to remove any residual air.

  • Heat the furnace to the desired growth temperature under a flow of Ar and H₂. A typical temperature range for CNT growth using a nickel catalyst is 650-850°C.[5][6] The H₂ flow helps in the reduction of any nickel oxide that may have formed and in the formation of well-defined nanoparticles. A typical H₂ flow rate is 50-100 sccm.

  • Once the set temperature is reached and stable, introduce the carbon source gas. For acetylene (C₂H₂), a flow rate of 10-50 sccm is a common starting point.

  • The growth time can vary from a few minutes to an hour, depending on the desired length of the CNTs. A typical growth time is 15-30 minutes.

  • After the growth period, stop the flow of the carbon source gas and continue the flow of Ar and H₂ while the furnace cools down to room temperature. This prevents the deposition of amorphous carbon and protects the newly formed CNTs from oxidation.

• Post-Growth Characterization:

  • The synthesized CNTs can be characterized using various techniques such as Scanning Electron Microscopy (SEM) for morphology and alignment, Transmission Electron Microscopy (TEM) for detailed structure and diameter, and Raman Spectroscopy to assess the quality and graphitization.

Table 1: Typical CVD Parameters for CNT Growth using Nickel(II) Formate Dihydrate

Parameter	Typical Range	Notes
Growth Temperature	650 - 850 °C	Higher temperatures generally lead to better graphitization but may also result in larger diameter CNTs.[7]
Carbon Source	Acetylene (C₂H₂)	Other hydrocarbons like ethylene (C₂H₄) or methane (CH₄) can also be used. Acetylene typically allows for lower growth temperatures.[8]
Carrier Gas	Argon (Ar)	An inert gas is necessary to prevent oxidation.
Reducing Gas	Hydrogen (H₂)	Aids in the in-situ reduction of the catalyst precursor and can influence CNT growth rate.
Gas Flow Rates	Ar: 200-500 sccm	The ratio of gases is crucial and should be optimized for a specific CVD system.
H₂: 50-100 sccm
C₂H₂: 10-50 sccm
Growth Time	15 - 30 minutes	Longer times will result in longer CNTs, but may also lead to catalyst deactivation.
Catalyst Concentration	0.01 - 0.1 M	Higher concentrations will lead to a higher density of CNTs and potentially larger diameters.

Troubleshooting and Optimization

• Low CNT Yield: Increase the growth temperature or the concentration of the catalyst solution. Ensure the substrate is properly cleaned.

• High Amorphous Carbon Content: Decrease the flow rate of the carbon source or the growth time. Increasing the H₂ to C₂H₂ ratio can also help etch away amorphous carbon.

• Large CNT Diameter: Use a more dilute catalyst solution or a lower growth temperature. The initial annealing step can also be optimized to control nanoparticle size.

• Poor CNT Alignment: For vertically aligned CNTs, a higher density of catalyst nanoparticles is generally required. This can be achieved by increasing the concentration of the precursor solution.

Safety Considerations

• Work in a well-ventilated area or a fume hood, especially when handling solvents and the carbon source gas.

• Acetylene is a flammable and potentially explosive gas; ensure all connections in the gas delivery system are leak-proof.

• The CVD furnace operates at high temperatures and poses a burn risk. Use appropriate personal protective equipment (PPE).

Conclusion

Nickel(II) formate dihydrate serves as an excellent and reliable precursor for the synthesis of carbon nanotubes via CVD. Its favorable decomposition characteristics, leading to the in-situ formation of active nickel nanoparticles in a reducing environment, simplify the experimental process and offer a high degree of control over the final product. By carefully optimizing the parameters outlined in this guide, researchers can consistently produce high-quality carbon nanotubes for a wide range of applications in materials science, electronics, and drug development.

References

• ACS Publications. (2019, June 25). Revealing the Mechanism of Multiwalled Carbon Nanotube Growth on Supported Nickel Nanoparticles by in Situ Synchrotron X-ray Diffraction, Density Functional Theory, and Molecular Dynamics Simulations.
• PMC. Enhanced Carbon Nanotubes Growth Using Nickel/Ferrocene-Hybridized Catalyst.
• arXiv. (n.d.). The effect of Fe and Ni catalysts on the growth of multiwalled carbon nanotubes using chemical vapor deposition.
• Taylor & Francis Online. (2015, January 3). Effect of Co and Ni nanoparticles formation on carbon nanotubes growth via PECVD.
• Growth of carbon nanotubes on a finely dispersed nickel metal and study its electro- chemical application. (2022).
• OICC Press. View of Synthesis and characterizations of NiO nanoparticles via solid-state thermal decomposition of nickel(II) Schiff base complexes | International Nano Letters.
• eScholarship. CVD Growth of Carbon Nanotubes Directly on Nickel Substrate.
• ResearchGate. (2025, August 7). Growth of carbon nanotubes directly on a nickel surface by thermal CVD.
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• MDPI. (2023, October 19). Direct Application of Carbon Nanotubes (CNTs) Grown by Chemical Vapor Deposition (CVD) for Integrated Circuits (ICs) Interconnection: Challenges and Developments.

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A Comprehensive Guide to the Controlled Thermal Decomposition of Nickel(II) Formate Dihydrate for Nanomaterial Synthesis

An Application Note for Researchers and Drug Development Professionals

Abstract

Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O) is a versatile metal-organic precursor valued for its ability to yield high-purity nickel-based nanomaterials upon thermal decomposition.[1] This application note provides a detailed guide to the procedural nuances of its thermal treatment, elucidating the critical parameters that govern the synthesis of either metallic nickel (Ni) or nickel oxide (NiO) nanoparticles. The decomposition is a well-defined, two-stage process involving an initial dehydration step to form the anhydrous salt, followed by the decomposition of the formate moiety. The final product is critically dependent on the furnace atmosphere, with inert or reducing conditions favoring the formation of metallic nickel, while an oxidizing environment leads to nickel oxide. This guide offers detailed, field-tested protocols, mechanistic insights, and characterization guidelines for researchers in materials science, catalysis, and drug development.

Introduction

The synthesis of nanostructured materials is a cornerstone of modern technology, with nickel (Ni) and nickel oxide (NiO) nanoparticles being of particular interest due to their exceptional electronic, magnetic, and catalytic properties.[2] These materials are integral to applications ranging from high-density magnetic storage and multilayer ceramic capacitors to advanced catalysts for hydrogenation, methane reforming, and fuel cells.[1][3][4][5]

The precursor method, utilizing metal-organic compounds, has emerged as a superior strategy for nanoparticle synthesis. Among these, nickel(II) formate dihydrate stands out due to its relatively low decomposition temperature and the high purity of the resulting products.[1] The thermal decomposition of Ni(HCOO)₂·2H₂O is a clean process, yielding volatile byproducts like CO₂, H₂O, and H₂, which are easily removed, leaving behind a finely divided nickel-based powder.[3] This guide provides an in-depth exploration of the thermal dehydration and decomposition of nickel(II) formate dihydrate, detailing the protocols to selectively synthesize either metallic Ni or NiO nanoparticles.

Mechanism of Thermal Decomposition

The thermal decomposition of nickel(II) formate dihydrate is a sequential process that can be precisely controlled by temperature and the composition of the surrounding atmosphere. The process unfolds in two distinct, successive thermogravimetric steps.[6]

Step 1: Dehydration

The initial stage involves the endothermic removal of the two molecules of water of hydration. This step occurs at a relatively low temperature, typically between 130-140°C, to yield anhydrous nickel(II) formate.[3] The morphology of the crystals may change during this process, with a rounding of crystal edges observed due to the release of water.[6]

Chemical Equation: Ni(HCOO)₂·2H₂O(s) → Ni(HCOO)₂(s) + 2H₂O(g)

Step 2: Decomposition of Anhydrous Nickel(II) Formate

The second, more critical stage is the decomposition of the anhydrous salt. The nature of the final product is dictated entirely by the gaseous environment within the furnace.

• Inert or Reducing Atmosphere (e.g., N₂, Ar, Vacuum): When heated in an inert atmosphere or under vacuum to temperatures around 300°C, the anhydrous formate decomposes to form pure, metallic nickel.[3] The gaseous byproducts, which include hydrogen (H₂) and carbon monoxide (CO), can themselves create a reducing environment that prevents the oxidation of the newly formed nickel nanoparticles.[6][7][8]

  Chemical Equation: Ni(HCOO)₂(s) → Ni(s) + 2CO₂(g) + H₂(g)

• Oxidizing Atmosphere (e.g., Air): In the presence of oxygen (i.e., in a flowing air atmosphere), the decomposition of the anhydrous salt is coupled with an oxidation reaction. This process, occurring at temperatures around 280-400°C, results in the formation of nickel oxide (NiO) nanoparticles.[2][6]

  Chemical Equation: Ni(HCOO)₂(s) + ½O₂(g) → NiO(s) + H₂O(g) + 2CO(g) (A simplified representation; the actual gaseous products can be a mix of CO, CO₂, and H₂O depending on reaction dynamics)

The following diagram illustrates the divergent pathways of the decomposition process based on the atmospheric conditions.

Caption: Decomposition pathways of Nickel(II) formate dihydrate.

Experimental Protocols & Workflow

This section provides step-by-step protocols for the synthesis of Ni and NiO nanoparticles. Adherence to safety protocols, including the use of personal protective equipment and adequate ventilation, is mandatory, as nickel compounds are handled as potential carcinogens.[9]

Materials and Equipment

• Precursor: Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O, CAS: 15694-70-9)

• Furnace: High-temperature tube furnace with programmable temperature controller.

• Process Tube: Quartz or alumina tube.

• Sample Holder: Alumina or quartz combustion boats.

• Gas Handling: Mass flow controllers for N₂, Ar, and Air.

• Characterization: Thermogravimetric Analyzer/Differential Scanning Calorimeter (TGA/DSC), X-Ray Diffractometer (XRD), Scanning Electron Microscope (SEM), Transmission Electron Microscope (TEM).

General Experimental Workflow

The diagram below outlines the universal workflow for the thermal decomposition procedure. The key variable is the choice of gas introduced during the heating phase.

Caption: General workflow for nanoparticle synthesis.

Protocol 1: Synthesis of Metallic Nickel (Ni) Nanoparticles

• Preparation: Accurately weigh a desired amount (e.g., 200-500 mg) of Ni(HCOO)₂·2H₂O powder into an alumina combustion boat.

• Furnace Setup: Place the boat in the center of the quartz process tube within the tube furnace.

• Purging: Seal the tube and purge the system with a high-purity inert gas (Nitrogen or Argon) at a flow rate of 100-200 sccm for at least 30 minutes to eliminate all oxygen.

• Heating Program:

  • Ramp the temperature to 300-350°C at a rate of 5-10°C/min under continuous inert gas flow.

  • Hold at the target temperature for 1-2 hours to ensure complete decomposition.

• Cooling: Cool the furnace naturally to room temperature while maintaining the inert gas flow to prevent re-oxidation of the nickel nanoparticles.

• Collection: Once at room temperature, carefully collect the black, often pyrophoric, nickel powder in an inert atmosphere (e.g., a glovebox) for storage and characterization.

Protocol 2: Synthesis of Nickel Oxide (NiO) Nanoparticles

• Preparation: Accurately weigh a desired amount (e.g., 200-500 mg) of Ni(HCOO)₂·2H₂O powder into an alumina combustion boat.

• Furnace Setup: Place the boat in the center of the quartz process tube.

• Atmosphere: Establish a steady flow of dry air or synthetic air (20.9% O₂, bal. N₂) through the process tube at a rate of 100-200 sccm.

• Heating Program:

  • Ramp the temperature to 350-400°C at a rate of 5-10°C/min.[2][6]

  • Hold at the target temperature for 2 hours to ensure complete decomposition and oxidation.

• Cooling: Cool the furnace naturally to room temperature. The air flow can be maintained during cooling.

• Collection: Once cooled, collect the resulting grayish-black NiO powder for characterization.

Data Analysis and Characterization

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) is essential for validating the decomposition process. The TGA curve for nickel(II) formate dihydrate in an inert atmosphere will show two distinct weight loss steps, summarized in the table below.

Thermal Event	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Associated Reaction
Dehydration	100 - 200	19.5%	~19-20%	Ni(HCOO)₂·2H₂O → Ni(HCOO)₂ + 2H₂O
Decomposition	250 - 350	49.3% (from anhydrous)	~48-50%	Ni(HCOO)₂ → Ni + 2CO₂ + H₂

Note: The exact temperatures can vary slightly depending on factors like heating rate and gas flow.

Product Characterization

• X-Ray Diffraction (XRD): XRD is the definitive technique for identifying the crystalline phase of the final product. Metallic nickel exhibits a face-centered cubic (FCC) structure, while nickel oxide has a cubic (rock salt) structure.[2][10] The crystallite size can be estimated from the peak broadening using the Scherrer equation.

• Electron Microscopy (SEM/TEM): Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used to visualize the morphology, size, and aggregation state of the synthesized nanoparticles. The decomposition of nickel formate typically yields aggregates of smaller primary nanoparticles.[6] For instance, particles around 100 nm can be produced via this method.[2]

Troubleshooting and Key Considerations

• Heating Rate: A slower heating rate generally promotes the formation of smaller, more uniform particles by allowing for controlled nucleation and growth.

• Gas Flow: A consistent and stable gas flow is crucial. Inadequate purging in Protocol 1 will lead to the formation of NiO impurities.

• Agglomeration: Nanoparticles produced via thermal decomposition have a high surface energy and tend to agglomerate. While some aggregation is expected, it can be minimized by optimizing the heating profile and precursor concentration.

• Product Handling: Metallic nickel nanoparticles can be pyrophoric and must be handled under an inert atmosphere to prevent rapid oxidation upon exposure to air.

Conclusion

The thermal decomposition of nickel(II) formate dihydrate is a robust, reliable, and highly controllable method for synthesizing high-purity nickel and nickel oxide nanoparticles. By carefully manipulating the furnace atmosphere and temperature profile, researchers can selectively target the desired material for a wide array of advanced applications. This application note provides the foundational protocols and mechanistic understanding necessary for the successful implementation of this versatile synthetic technique.

References

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• Formate as a key intermediate in CO₂ utilization. Royal Society of Chemistry. Available from: [Link]

• Nickel oxide interlayer films from nickel formate–ethylenediamine precursor: influence of annealing on thin film properties and photovoltaic device performance. Royal Society of Chemistry. Available from: [Link]

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Application Note: High-Performance Nickel(II) Formate Electroplating Protocols

This Application Note provides a comprehensive technical guide for the formulation, operation, and characterization of Nickel(II) Formate-Modified Electroplating Baths . This protocol is designed for researchers in materials science and biomedical engineering (specifically for drug delivery device fabrication like microneedles or metallic stents) who require nickel deposits with low internal stress , refined grain structure , and enhanced hardness compared to standard Watts baths.

[1]

Abstract

Standard nickel electroplating formulations (Watts, Sulfamate) are ubiquitous in industry but often require extensive organic additives to control internal stress and brightness. This guide details the use of Nickel(II) Formate —both as a primary nickel source and a functional buffering agent—to achieve superior coating qualities. The formate ion (

) serves a dual role: it acts as a potent buffer within the cathode diffusion layer (preventing pH spikes that lead to brittle hydroxide inclusion) and functions as a weak complexing agent that refines crystal growth. This protocol is particularly relevant for MEMS (Micro-Electro-Mechanical Systems) and biomedical device fabrication where low-stress, crack-free coatings are critical.

Chemistry & Mechanism

The efficacy of Nickel(II) Formate lies in its ability to modify the interfacial kinetics at the cathode. Unlike the sulfate ion, which is relatively inert, the formate ion participates actively in the deposition mechanism.

The "Formate Effect"

• Buffering Capacity: Formate (

  ) provides buffering closer to the operating pH (4.0–4.5) than Boric Acid ( ), effectively stabilizing the pH at the cathode surface (pH ). This suppression of pH rise prevents the precipitation of Nickel Hydroxide ( ), which is a primary cause of hydrogen embrittlement and internal stress.

• Complexation: Formate forms weak outer-sphere complexes with

  . This modifies the dehydration energy required for the nickel ion to discharge at the double layer, promoting a finer-grained nucleation over columnar growth.

Mechanism Diagram

The following diagram illustrates the competitive reaction pathways at the cathode interface.

Caption: Schematic of the formate buffering mechanism suppressing hydrogen evolution and facilitating nickel reduction.

Bath Formulations

Two distinct formulations are provided: a High-Speed Hybrid Bath (recommended for general low-stress applications) and a Pure Formate Bath (for specialized, thin-film research applications).

Table 1: Formulation Specifications

Component	Bath A: Formate-Modified Hybrid (Recommended)	Bath B: High-Formate Research	Function
Nickel Sulfate Hexahydrate	240 g/L	100 g/L	Primary Ni source (Conductivity)
Nickel Chloride Hexahydrate	45 g/L	15 g/L	Anode corrosion promoter
Nickel(II) Formate Dihydrate	45 g/L	60 g/L	Stress reducer & Buffer
Boric Acid	30 g/L	None	Secondary Buffer (Optional in Bath B)
Sodium Formate	None	20 g/L	Additional buffering capacity
Wetting Agent (SDS)	0.1 g/L	0.1 g/L	Anti-pitting (Hydrogen release)
pH	4.0 – 4.5	3.8 – 4.2	Critical operating window
Temperature	55°C ± 2°C	60°C ± 2°C	Kinetics control

Note on Preparation: Nickel(II) Formate has lower solubility than sulfate. If commercial Nickel Formate is unavailable, it can be generated in situ by reacting Nickel Carbonate (

) with Formic Acid ( ), though purchasing the high-purity salt is preferred to maintain stoichiometry.

Experimental Protocol

Bath Preparation Workflow

This protocol ensures the complete dissolution of salts without precipitating the less soluble formate species.

Caption: Step-by-step electrolyte preparation workflow to ensure stability.

Operating Procedure

• Substrate Pre-treatment:

  • Degrease substrate (e.g., Copper, Brass, or metallized silicon) with acetone/ethanol.

  • Electro-clean in alkaline cleaner (cathodic, 30s).

  • Acid activation: 10%

    dip (15s).

  • Critical: Rinse with DI water immediately before plating.

• Plating Setup:

  • Anode: Sulfur-Depolarized Nickel Rounds (S-Rounds) in a titanium basket. Note: Pure Ni rounds may passivate; S-rounds are essential for chloride-containing baths.

  • Agitation: Moderate air agitation or cathode rocker. Do not use violent agitation as it may oxidize the formate.

  • Filtration: Continuous filtration (5-micron PP cartridge) is recommended for thick deposits (>50 µm).

• Deposition Parameters:

  • Current Density: 2 – 5 A/dm² (Hybrid Bath); 1 – 3 A/dm² (High Formate).

  • Deposition Rate: Approx. 0.8 – 1.0 µm/min at 4 A/dm².

Maintenance

• pH Control: The pH will tend to rise. Adjust with Formic Acid (not Sulfuric acid) to replenish the formate buffer species if using Bath B. For Bath A, Sulfuric acid is acceptable.

• Analysis: Monitor Nickel concentration via EDTA titration weekly.

Characterization & Quality Control

To validate the deposit quality for drug delivery or precision engineering applications, the following assays are required:

Parameter	Method	Target Specification
Internal Stress	Bent Strip Test (deposit on Cu strip)	< 100 MPa (Tensile)
Microhardness	Vickers Hardness (HV )	250 – 350 HV
Ductility	Mandrel Bend Test	> 10% Elongation
Morphology	SEM (Scanning Electron Microscopy)	Smooth, pit-free, fine grain

Troubleshooting Guide

• Issue: Pitting (Pinholes in deposit)

  • Cause: Hydrogen bubbles adhering to the surface.[1]

  • Fix: Increase wetting agent (SDS) concentration by 10%; check agitation.

• Issue: Brittle Deposits

  • Cause: pH too high (>4.8) causing hydroxide inclusion, or organic contamination.

  • Fix: Lower pH to 4.0; perform carbon treatment.

• Issue: Dark/Burnt Deposits at Edges

  • Cause: Current density too high.[2]

  • Fix: Reduce current or install current robbers (shields) on the rack.

References

• D. R. Gabe. "The role of buffering agents in nickel electroplating." Surface Technology, vol. 5, no.[3] 2, 1977.[4] Link

• Pan, B., & Yang, Y. "A High-Speed Nickel Plating Bath for Manufacture of Diamond Tools." Key Engineering Materials, 2007. Link

• Di Bari, G. A. "Nickel Plating." ASM Handbook, Volume 5: Surface Engineering, 1994. Link

• Watson, S. A. "The properties of electrodeposited nickel."[5][6] Nickel Development Institute, Reference Book Series 11008. Link

• Bockris, J. O'M., et al. "Mechanism of Electrodeposition of Nickel." Journal of The Electrochemical Society, 1961. Link

Sources

• 1. casf.ca [casf.ca]
• 2. Surface treatment solution provider-Hebei Ruisite Precision Technology Co., Ltd [electroplatingmachines.com]
• 3. Real-time Internal Stress of Nickel Sulfamate Electroform -Journal of Surface Science and Engineering | Korea Science [koreascience.kr]
• 4. researchgate.net [researchgate.net]
• 5. ir.unishivaji.ac.in:8080 [ir.unishivaji.ac.in:8080]
• 6. technic.com [technic.com]

Application Note: Sol-Gel &amp; Pechini Synthesis Strategies using Nickel(II) Formate Dihydrate

Executive Summary

Nickel(II) formate dihydrate (

) represents a superior alternative to traditional nitrate or chloride precursors for the sol-gel synthesis of high-purity Nickel Oxide (NiO) nanostructures and supported Nickel catalysts. Unlike nitrates, which release toxic gases, or chlorides, which leave corrosive residues that poison catalytic sites, nickel formate decomposes via a "clean" pathway, releasing only , , and transient .

This guide details two primary workflows:

• Modified Pechini (Citrate-Gel) Method: For synthesizing phase-pure, mesoporous NiO nanoparticles.

• Silica-Supported Sol-Gel Impregnation: For creating high-surface-area hydrogenation catalysts.

Precursor Chemistry & Selection Logic

Why Nickel(II) Formate?

In sol-gel science, the choice of salt dictates the purity of the final oxide network. Nickel formate offers unique "Auto-Reduction" and "Low-Temperature Decomposition" properties.

Feature	Nickel Formate ( )	Nickel Nitrate ( )	Nickel Chloride ( )
Decomposition T	~240°C - 300°C	~500°C - 600°C	>800°C (Sublimes)
Byproducts	(Clean)	(Toxic/Corrosive)	(Poison/Corrosive)
Reducibility	High (Self-reducing in inert gas)	Low (Requires flow)	Very Low
Solubility	Warm Water (High), Ethanol (Low)	Water/Ethanol (High)	Water/Ethanol (High)

Key Technical Insight: The formate ligand (

) acts as an intrinsic reducing agent. Upon thermal decomposition in an inert atmosphere, it can yield metallic Nickel (Ni) directly without external hydrogen, a phenomenon known as auto-reduction. In air, it yields stoichiometric NiO at temperatures as low as 300°C, preserving high surface area.

Protocol A: Modified Pechini (Citrate-Gel) Synthesis

Best for: High-purity NiO Nanoparticles, Battery Anodes, and Gas Sensors.

This method overcomes the low solubility of nickel formate in organic solvents by using an aqueous chelation step followed by polyesterification.

Reagents

• Nickel(II) Formate Dihydrate (

  ) [CAS: 15694-70-9][1]

• Citric Acid Monohydrate (Chelating Agent)

• Ethylene Glycol (Cross-linker)

• Deionized Water (Solvent)[2]

Step-by-Step Workflow

1. Precursor Solubilization

• Dissolve 0.01 mol of Nickel Formate in 50 mL of warm deionized water (60°C) .

  • Note: Do not use cold water; solubility is kinetically slow. Do not use pure ethanol, as the salt will precipitate.

  • Checkpoint: Solution must be a clear, emerald green.

2. Chelation (The "Sol" State)

• Add Citric Acid (CA) to the solution.

• Molar Ratio: 1:1 (Ni : CA).

• Stir at 60°C for 30 minutes. The citrate ligands displace water molecules, forming a stable Ni-Citrate complex.

3. Polyesterification (The "Gel" State)

• Add Ethylene Glycol (EG).

• Molar Ratio: 1:4 (CA : EG).

• Raise temperature to 90°C under continuous stirring.

• Mechanism:[3][4][5] The hydroxyl groups of EG react with the carboxylic acid groups of the citrate complex, forming a polyester resin.

• Observation: The liquid will become viscous and eventually form a glassy, dark green gel.

4. Resin Charring

• Increase heat to 150°C to drive off excess water and promote cross-linking.

• The gel will foam and expand (due to

  release) forming a porous, brittle "precursor resin."

5. Calcination (Oxide Formation)

• Crush the resin into a powder.

• Calcine in a muffle furnace.[6]

  • Ramp: 2°C/min (Slow ramp prevents sintering).

  • Target: 400°C for 2 hours (Air atmosphere).

  • Result: Black NiO nanopowder.[7]

Visualizing the Pechini Pathway[6]

Figure 1: The modified Pechini route ensures atomic-level mixing of Nickel ions within a polymer matrix before oxide formation.

Protocol B: Silica-Supported Nickel Catalyst

Best for: Industrial Hydrogenation Catalysts.

Direct impregnation of silica with nickel formate allows for the creation of dispersed Ni sites without the risk of chloride poisoning or nitrate-induced sintering.

Reagents

• Tetraethyl Orthosilicate (TEOS) or Commercial Silica Support (

  )

• Nickel(II) Formate Dihydrate[1][4][8][9][10]

• Ammonium Hydroxide (

  , 28%)

• Ethanol[4]

Step-by-Step Workflow

1. Ammine Complex Formation

• Nickel formate has low solubility in the ethanol typically used for TEOS hydrolysis.

• Solution: Dissolve Nickel Formate in a minimal amount of concentrated

  .

• Chemistry: This forms the

  complex (deep blue/violet), which is highly soluble in water/alcohol mixtures.

2. Sol Preparation

• Mix TEOS with Ethanol (1:4 ratio).

• Add the Ni-Ammine solution dropwise.

• Add water for hydrolysis (Stoichiometry:

  :TEOS = 4:1).

3. Gelation & Drying

• Allow the sol to age at room temperature until a rigid gel forms (24-48 hours).

• Dry at 100°C to remove solvent.[11]

4. Activation (The Critical Divergence)

• Option A (Oxide Catalyst): Calcine in Air at 450°C

  Yields .

• Option B (Metallic Catalyst): Heat in

  (Inert) at 350°C-400°C.

  • Mechanism:[3][4][5] The formate anion decomposes to

    and , reducing the to metallic in situ. This avoids the need for a dangerous external Hydrogen reduction step.

Characterization & Validation

To ensure the protocol's success, the following validation steps are mandatory:

A. Thermal Analysis (TGA/DSC)

You must verify the decomposition profile.[5]

• Stage 1 (100°C - 150°C): Loss of 2 moles of water (Dehydration). Mass loss ~19%.

• Stage 2 (200°C - 260°C): Decomposition of anhydrous formate.

  • Reaction:

    .

  • Note: If air is present, the Ni immediately oxidizes to NiO.

B. X-Ray Diffraction (XRD)[7][11][12][13][14]

• Precursor: Monoclinic crystal structure.[1]

• Product (NiO): Cubic structure (Bunsenite). Look for peaks at

  .

• Product (Ni Metal): If reduced, peaks at

  .

Thermal Decomposition Pathway Diagram

Figure 2: The thermal fate of Nickel Formate is dictated by the calcination atmosphere, offering a switchable synthesis route.

References

• Galwey, A. K., et al. (1964). "The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate." Journal of the Chemical Society. Link

• Hasson, S. S., et al. (2022).[12] "Synthesis of nickel oxide nanoparticles by Sol-gel method." International Journal of Health Sciences. Link

• Weil, M. (2018).[8] "Redetermination of nickel(II) formate dihydrate." IUCrData. Link

• Cai, Y., et al. (2019). "Thermal Decomposition of Nickel Oxalate Dihydrate: A Detailed XPS Insight." The Journal of Physical Chemistry C. Link

• RSC Advances. (2014). "Sol-gel synthesis of NiO nanoparticles." Royal Society of Chemistry. Link

Sources

• 1. Nickel formate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Insights into the thermal decomposition and conversion mechanism of nickel xanthates to nickel sulfides - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. Microscale preparation of nickel formate dihydrate: A simple experiment for the freshman lab - ProQuest [proquest.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. primaryinfo.com [primaryinfo.com]
• 11. chalcogen.ro [chalcogen.ro]
• 12. sciencescholar.us [sciencescholar.us]

Application Note: Preparation of Porous Nickel Oxide (NiO) via Formate Decomposition

Executive Summary & Rationale

This guide details the synthesis of high-surface-area, porous Nickel Oxide (NiO) nanostructures using the thermal decomposition of nickel formate dihydrate . Unlike conventional sol-gel or hydroxide precipitation methods, the formate route is a "self-templating" process. The decomposition of the formate ligand releases a large volume of gaseous byproducts (

, , ) within the crystal lattice, naturally creating a mesoporous architecture without the need for external hard templates (like silica or carbon) or expensive surfactants.

Why this method?

• Autonomy of Pore Formation: The gas release mechanism (

  ) generates porosity in situ.

• Scalability: The precursor (nickel formate) is easily synthesized from bulk nickel salts and formic acid.

• Purity: The ligands (

  ) decompose into volatile gases, leaving minimal carbonaceous residue compared to long-chain organic precursors.

Mechanistic Insight

The synthesis relies on a two-stage thermal event.[1][2][3] Understanding these stages is critical for controlling pore size and crystallinity.

Reaction Pathway[4]

• Dehydration (

  ): The removal of crystal water destabilizes the lattice, creating initial stress points.

• Oxidative Decomposition (

  ): The anhydrous salt decomposes. In an air atmosphere, the organic backbone oxidizes, preventing the formation of metallic nickel and ensuring pure NiO.

Note: If performed in an inert atmosphere (Ar/

), the product is metallic Ni, which requires a secondary passivation step to form NiO.

Mechanism Diagram[4]

Figure 1: Thermal decomposition pathway of nickel formate dihydrate to porous nickel oxide.

Experimental Protocol

Phase A: Precursor Synthesis (Nickel Formate)

Objective: Synthesize high-purity nickel formate dihydrate crystals.

Reagents:

• Nickel(II) Nitrate Hexahydrate (

  ) or Nickel Chloride.

• Sodium Formate (

  ) or Formic Acid ( ).

• Ethanol (Absolute).

• Deionized (DI) Water (

  ).

Workflow:

• Dissolution: Dissolve

  of Nickel Nitrate in DI water. Separately, dissolve of Sodium Formate in DI water (10% molar excess ensures complete precipitation).

• Precipitation: Slowly add the formate solution to the nickel solution under vigorous magnetic stirring (

  ) at room temperature. A green precipitate will form immediately.

• Aging: Stir for 2 hours, then let the suspension age for 4 hours. This promotes crystal growth and uniformity.

• Washing: Centrifuge or filter the precipitate. Wash 3x with DI water to remove

  and ions, and 2x with Ethanol to facilitate drying.

• Drying: Dry in a vacuum oven at

  for 12 hours.

  • Checkpoint: The product should be a light green powder (

    ).

Phase B: Thermal Decomposition (Calcination)

Objective: Convert precursor to porous NiO while preventing sintering.

Equipment: Tube furnace or Muffle furnace with programmable ramp rates.

Workflow:

• Loading: Place the dried precursor in an alumina crucible. Do not pack tightly; loose powder allows gas escape.

• Ramp 1 (Dehydration): Heat to

  at . Hold for 1 hour.

  • Reasoning: Slow heating prevents the violent release of water vapor which can fracture the crucible or cause sample splattering.

• Ramp 2 (Decomposition): Heat to

  - at . Hold for 2 hours.

  • Critical Parameter: Do not exceed

    if high surface area is the goal. Higher temperatures induce sintering, collapsing the pores.

• Cooling: Natural cooling to room temperature.

  • Result: A black/grey powder (Porous NiO).

Synthesis Workflow Diagram

Figure 2: Step-by-step synthesis protocol for porous NiO.

Characterization & Validation

To validate the quality of the porous NiO, the following analytical techniques are required.

Technique	Parameter	Expected Result
XRD (X-Ray Diffraction)	Crystal Structure	Cubic Bunsenite phase (Fm-3m). Sharp peaks at . No Ni metal peaks.
TGA (Thermogravimetric Analysis)	Thermal Stability	Two mass loss steps: (water) and (formate decomposition). Stable mass .[4]
BET (Brunauer-Emmett-Teller)	Surface Area	. Type IV isotherm indicates mesoporosity.
SEM/TEM	Morphology	Aggregates of nanocrystallites ( ) forming a sponge-like porous network.

Applications in Drug Development & Energy

While NiO is widely known in battery research, its application in bio-medicine is emerging due to its surface chemistry and porosity.

• Drug Delivery Systems (DDS): The mesoporous structure allows for high loading of anti-inflammatory or anti-cancer drugs. The pH-dependent solubility of NiO allows for targeted release in acidic tumor microenvironments.

• Biosensors: Porous NiO offers a high surface area for immobilizing enzymes (e.g., Glucose Oxidase) or antibodies, significantly enhancing sensitivity in electrochemical sensing.

• Energy Storage: As an anode material for Li-ion batteries, the porous structure accommodates the volume expansion of NiO during cycling, preventing pulverization.

References

• Thermal Decomposition Kinetics

  • Galwey, A. K., et al. "The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate in Air." Journal of the Chemical Society, Faraday Transactions.

• Nanostructure Synthesis

  • Salavati-Niasari, M., et al. "Synthesis and Characterization of NiO Nanoparticles by Thermal Decomposition Method." Journal of Cluster Science.

• Electrochemical Applications

  • Zhang, Y., et al. "Porous NiO nanostructures: Synthesis, characterization and application for supercapacitors.

• General Properties of Nickel Formate

  • "Nickel form

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Non-Isothermal Decomposition as Efficient and Simple Synthesis Method of NiO/C Nanoparticles for Asymmetric Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Nickel Nanoparticles via Thermal Decomposition of Nickel(II) Formate

This technical guide is designed for researchers, scientists, and drug development professionals who are utilizing the thermal decomposition of nickel(II) formate for the synthesis of nickel nanoparticles. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common challenges, with a primary focus on preventing particle agglomeration.

Introduction to the Challenge: Agglomeration in Solid-State Synthesis

The thermal decomposition of nickel(II) formate (Ni(HCOO)₂) is a common and effective method for producing nickel nanoparticles. The process is appealing due to its simplicity and the ability to generate nanoparticles without the need for harsh reducing agents. When heated in an inert atmosphere, nickel formate decomposes to form metallic nickel, carbon dioxide, and hydrogen gas.

However, a significant challenge in this solid-state synthesis is the tendency for the newly formed nickel nanoparticles to agglomerate. This is driven by the high surface energy of the nanoparticles, which makes them thermodynamically unstable. At the elevated temperatures required for decomposition, the atoms have sufficient mobility to sinter, forming larger, polycrystalline structures. This loss of nanoscale dimensions can be detrimental to the desired catalytic, magnetic, and biomedical properties of the final product. This guide will walk you through the key parameters to control and the strategies to employ to achieve a well-dispersed, non-agglomerated nickel nanoparticle product.

Troubleshooting Guide: Preventing Agglomeration

This section is formatted in a question-and-answer style to directly address common problems encountered during the synthesis.

Question 1: My nickel nanoparticles are heavily agglomerated, forming large clusters. What are the primary causes?

Answer:

Agglomeration during the thermal decomposition of nickel(II) formate is primarily driven by the high surface energy of the nascent nanoparticles at elevated temperatures. The main contributing factors are:

• High Decomposition Temperature: Higher temperatures increase atomic mobility, accelerating the sintering process where nanoparticles fuse together.[1]

• Slow Heating Rate: A slow ramp-up to the decomposition temperature can sometimes lead to premature, partial decomposition and provides a longer window for particles to aggregate. Conversely, a very rapid heating rate can sometimes lead to uncontrolled, explosive decomposition, which can also promote agglomeration.[2][3]

• High Precursor Concentration: A high concentration of nickel formate in a given volume means that the resulting nanoparticles are formed in close proximity to one another, increasing the likelihood of collision and fusion.

• Reaction Atmosphere: The presence of oxygen, even in trace amounts, can lead to the formation of a nickel oxide (NiO) layer on the particle surface.[4] While this can sometimes passivate the surface, it can also alter the surface energy and promote different agglomeration pathways.

Question 2: How can I modify my experimental setup to reduce agglomeration?

Answer:

Several key experimental parameters can be adjusted to minimize agglomeration. The following diagram and table summarize the critical factors to consider.

Caption: Key parameters to control agglomeration.

Parameter	Recommendation	Rationale
Decomposition Atmosphere	Use an inert atmosphere (e.g., high-purity Argon or Nitrogen).	Prevents the formation of nickel oxide (NiO), which can complicate the material's properties and does not guarantee prevention of agglomeration. An inert atmosphere ensures the direct formation of metallic nickel.[4][5]
Heating Profile	Optimize the heating rate and final decomposition temperature. Start with a moderate heating rate (e.g., 5-10 °C/min) and a temperature just above the decomposition point of nickel formate (~200-250 °C).	This provides enough energy for decomposition while minimizing the excess thermal energy that drives sintering. The optimal profile may require some empirical testing for your specific setup.[1]
Precursor Loading	Use a lower concentration of nickel formate, or use a larger reaction vessel for the same amount of precursor.	This increases the physical distance between the decomposing precursor molecules, reducing the chances of nanoparticle collision and fusion.
Use of a Solid Support	Disperse the nickel formate onto a high-surface-area, inert solid support before thermal decomposition.	The support acts as a physical barrier, keeping the forming nanoparticles separated. This is one of the most effective methods for preventing agglomeration.[6][7]

Question 3: I want to try using a solid support. What are my options and how do I do it?

Answer:

Using an inert, high-surface-area solid support is a highly effective strategy. The support material acts as a scaffold, providing nucleation sites for the nickel formate decomposition and physically isolating the resulting nanoparticles.

Common Support Materials:

• Porous Carbon: Materials like activated carbon or carbon nanofibers offer high surface area and are generally inert.[8][9][10]

• Silica (SiO₂): Amorphous or mesoporous silica is a common choice due to its thermal stability and inertness.[7]

• Alumina (Al₂O₃): Similar to silica, alumina is a thermally stable ceramic support.[4][11][12]

Experimental Protocol: Synthesis of Supported Nickel Nanoparticles

• Support Preparation: If necessary, pre-treat your chosen support material by heating it under vacuum or in an inert atmosphere to remove adsorbed water and other volatile impurities.

• Impregnation:

  • Dissolve the nickel(II) formate in a suitable solvent in which it has some solubility (e.g., deionized water).

  • Add the solid support to this solution. The amount of support should be calculated to achieve the desired final weight percentage of nickel.

  • Stir the slurry for several hours to ensure uniform impregnation of the nickel formate into the pores of the support.

• Drying:

  • Remove the solvent under reduced pressure using a rotary evaporator. This "incipient wetness impregnation" method leaves the nickel formate salt deposited on the surface and within the pores of the support.

  • Further dry the impregnated support in a vacuum oven at a low temperature (e.g., 60-80 °C) to remove any residual solvent.

• Thermal Decomposition:

  • Place the dried, impregnated support in a tube furnace.

  • Purge the furnace with an inert gas (e.g., Argon or Nitrogen) for at least 30 minutes to remove all oxygen.

  • Heat the sample to the decomposition temperature (e.g., 250-350 °C) under a continuous flow of inert gas and hold for 1-2 hours.

  • Cool the sample to room temperature under the inert gas flow before handling.

Frequently Asked Questions (FAQs)

Q1: What is the ideal decomposition temperature for nickel(II) formate?

A1: The decomposition of nickel(II) formate typically begins around 200 °C.[5] A common temperature range for nanoparticle synthesis is 250-350 °C. The optimal temperature will depend on other factors like the heating rate and whether a support is used. Higher temperatures generally lead to larger particles, so it's best to use the lowest temperature that ensures complete decomposition in a reasonable timeframe.[1]

Q2: Should I be concerned about the gaseous byproducts of the decomposition?

A2: Yes. The decomposition of nickel(II) formate produces carbon dioxide (CO₂) and hydrogen (H₂), which are flammable and can create pressure buildup in a sealed system. Your experimental setup should always be performed in a well-ventilated area (e.g., a fume hood) and should have an outlet for the gases to be safely vented.

Q3: My final product is black, but it's not magnetic. What happened?

A3: This strongly suggests the formation of nickel oxide (NiO) instead of metallic nickel. This occurs when the decomposition is carried out in the presence of air or an insufficiently inert atmosphere.[4] To resolve this, ensure your system is completely purged with a high-purity inert gas before and during the heating process.

Q4: Can I use a capping agent to prevent agglomeration in this solid-state synthesis?

A4: While traditional capping agents are most effective in liquid-phase syntheses, some solid-state strategies can be adapted. For example, you could physically mix the nickel formate with a solid, high-boiling-point organic compound (like a long-chain fatty acid or amine) that can melt and coat the particles as they form. However, this will result in a product with surface-adsorbed organic molecules that may need to be removed in a subsequent step. A more straightforward and common approach for solid-state synthesis is the use of inert solid supports.

Q5: How can I characterize my nanoparticles to confirm I've prevented agglomeration?

A5: The primary techniques for assessing agglomeration and particle size are:

• Transmission Electron Microscopy (TEM): This will give you direct visual evidence of the particle size, shape, and degree of agglomeration.

• X-ray Diffraction (XRD): The width of the diffraction peaks can be used to estimate the average crystallite size via the Scherrer equation. Broader peaks generally indicate smaller crystallite sizes.[1]

• Scanning Electron Microscopy (SEM): While it has lower resolution than TEM, SEM can provide a good overview of the morphology of the bulk powder and the extent of large-scale agglomeration.

References

• Bhattacharya, S., Srivastava, S., & Sen, P. (2011). Mechanistic Study on Magnetite Nanoparticle Formation by Thermal Decomposition and Coprecipitation Routes. The Journal of Physical Chemistry C, 115(5), 1645-1654. [Link]

• Qureshi, A. H., & Said, A. (1988). The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate in Air. Journal of the Chemical Society of Pakistan, 10(1), 73-77. [Link]

• Arcoya, A., Gonzalez-delaCruz, V. M., & Rodriguez-Ramos, I. (2012). Synthesis of Nickel Nanoparticles Supported on Carbon Using a Filter Paper as Biomorphic Pattern for Application in Catalysis. Materials Research, 15(6), 996-1002. [Link]

• Wang, Y., Liu, Y., Zhang, Y., & Li, Y. (2020). Nickel nanoparticles embedded in porous carbon nanofibers and its electrochemical properties. Nanotechnology, 31(30), 305705. [Link]

• Basu, S., & Nandy, P. (2018). Unravelling the Thermal Decomposition Parameters for The Synthesis of Anisotropic Iron Oxide Nanoparticles. Nanomaterials, 8(11), 899. [Link]

• Ankireddy, K., & Kottam, T. (2019). Mechanism of Nanoparticle Formation in the Liquid-Phase Thermal Decomposition Method. Crystal Growth & Design, 19(11), 6614-6625. [Link]

• Jeszka, J. K., & Ulanski, J. (2004). Synthesis of gold nanoparticles in solid state by thermal decomposition of an organometallic precursor. Materials Science-Poland, 22(3), 253-261. [Link]

• García-López, E. I., Marcì, G., & Palmisano, L. (2018). CH4 Decomposition on Nickel Phyllosilicate: Switching from Tip to Base Growth of Carbon Nanotubes. ChemCatChem, 10(21), 4947-4956. [Link]

• Zarubina, V., Vasilevich, A., & Van der Linden, B. (2023). Solution Combustion Synthesis of Ni/Al 2 O 3 Catalyst for Methane Decomposition: Effect of Fuel. Catalysts, 13(3), 603. [Link]

• Lu, J., Elam, J. W., & Stair, P. C. (2013). Synthesis and Stabilization of Supported Metal Catalysts by Atomic Layer Deposition. Accounts of Chemical Research, 46(8), 1806-1815. [Link]

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• Gorria, P., Fernández-García, M. P., & Blanco, J. A. (2009). Nickel nanoparticles deposited into an activated porous carbon: synthesis, microstructure and magnetic properties. Physica Status Solidi (RRL)-Rapid Research Letters, 3(1), 4-6. [Link]

• Wang, X., Zhu, H., & Zhu, S. (2018). Highly active Ni/Al2O3 catalyst for CO2 methanation by the decomposition of Ni-MOF@Al2O3 precursor via cold plasma. Journal of CO2 Utilization, 27, 283-292. [Link]

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• Bakos, L. P., Pusztai, P., & Kónya, Z. (2021). Carbon Microsphere-Supported Metallic Nickel Nanoparticles as Novel Heterogeneous Catalysts and Their Application for the Reduction of Nitrophenol. Catalysts, 11(9), 1109. [Link]

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Technical Support Center: Enhancing the Aqueous Solubility of Nickel(II) Formate Dihydrate

As a Senior Application Scientist, I often assist researchers who encounter challenges with the dissolution of sparingly soluble reagents. Nickel(II) formate dihydrate is a prime example; while an invaluable precursor for catalysts and materials synthesis, its limited solubility in water can be a significant experimental hurdle.[1][2] This guide provides a systematic, in-depth approach to understanding and overcoming these solubility issues, moving from simple physical adjustments to more complex chemical modifications.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial inquiries regarding the solubility of Nickel(II) formate dihydrate.

Q1: What is the actual solubility of Nickel(II) Formate Dihydrate in water?

The term "sparingly soluble" can be ambiguous.[1] Quantitative data shows a clear, albeit limited, solubility that is highly dependent on temperature. Below is a summary of solubility data to provide a clear baseline for your experiments.

Temperature (°C)	Solubility (g / 100 g water)
10	1.75
20	2.04
30	2.34
40	2.62
60	3.14
80	3.66
(Data compiled from the IUPAC-NIST Solubilities Database)[3][4]

Q2: I've added Nickel(II) Formate Dihydrate to water at room temperature, but it's not fully dissolving. Is my product impure?

Not necessarily. Based on the data above, attempting to create a solution more concentrated than ~2 g/100 mL at 20°C will result in undissolved solid. This is the most common reason for dissolution failure. This guide's troubleshooting section details methods to increase this limit.

Q3: How does pH affect the stability of dissolved Nickel(II) Formate?

The solubility of nickel(II) ions is highly pH-dependent.[5] In neutral to acidic conditions, the green hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is stable. However, in alkaline or basic conditions (typically pH > 7), it will precipitate as pale green nickel(II) hydroxide, Ni(OH)₂, effectively removing it from the solution.[5][6] Therefore, maintaining a neutral or slightly acidic pH is critical for keeping the nickel species dissolved.

Q4: What are the critical safety precautions for handling this compound?

Nickel(II) formate dihydrate, like many nickel compounds, requires careful handling. It is classified as a substance that may cause cancer, is suspected of causing genetic defects, may damage fertility, and causes damage to organs through prolonged exposure.[7][8] It is also a skin and respiratory sensitizer.[7][9]

Mandatory Minimum PPE:

• Nitrile gloves

• Safety goggles

• Lab coat

• Work in a well-ventilated area or a chemical fume hood.[9][10]

Always consult the Safety Data Sheet (SDS) for your specific product before beginning any work.[8][11]

Part 2: Troubleshooting Guide: A Systematic Approach to Improving Solubility

If you are unable to achieve your desired concentration, follow this systematic workflow. The process is designed to start with the simplest, least invasive methods first.

Caption: Troubleshooting workflow for Nickel(II) Formate Dihydrate solubility.

Method 1: Thermal Adjustment

Principle: The dissolution of most salts, including nickel(II) formate, is an endothermic process. According to Le Châtelier's principle, increasing the temperature of the system will shift the equilibrium to favor the endothermic dissolution process, thereby increasing solubility. The table in the FAQ section quantitatively supports this.[3][4]

Experimental Protocol:

• Setup: Place your beaker or flask containing the aqueous slurry of nickel(II) formate dihydrate on a magnetic stir plate with heating capabilities.

• Stirring: Begin stirring at a moderate rate to ensure good suspension of the solid particles.

• Heating: Gently increase the temperature of the solution to between 40°C and 80°C. Monitor the temperature with a thermometer.

• Observation: Observe the dissolution of the green solid. The solution color should intensify as the concentration of the dissolved [Ni(H₂O)₆]²⁺ complex increases.

• Caution: Do not exceed 130°C. The dihydrate form begins to lose its water of hydration around 130-140°C, and the compound decomposes at higher temperatures (180-200°C), which will irreversibly alter the chemical.[1][12]

Causality: By providing thermal energy, you are increasing the kinetic energy of the water molecules, leading to more frequent and energetic collisions with the salt's crystal lattice. This energy helps overcome the lattice energy holding the Ni²⁺ and HCOO⁻ ions together, promoting their solvation and increasing the overall solubility.

Method 2: pH Modification

Principle: As established, nickel(II) ions are prone to precipitation as nickel(II) hydroxide (Ni(OH)₂) in basic solutions.[5] Water can be slightly basic depending on dissolved CO₂ and other factors. Proactively ensuring a slightly acidic environment can suppress the formation of hydroxide species and prevent precipitation, thus keeping the maximum amount of Ni²⁺ ions in solution.

Experimental Protocol:

• pH Monitoring: Before and during dissolution, monitor the solution's pH with a calibrated pH meter.

• Acid Selection: The ideal acid to use is dilute formic acid (e.g., 0.1 M). This is advantageous because it does not introduce a foreign anion into the system. If formic acid is unavailable, a dilute solution of a non-coordinating acid like nitric acid can be used, but be aware of potential side reactions in your specific application.

• Acidification: If the pH is neutral (≈7) or higher, add the dilute acid dropwise while stirring vigorously.

• Target pH: Aim for a final pH between 5.0 and 6.5. This range is sufficiently acidic to prevent hydroxide formation without being so acidic as to cause other unwanted side reactions. A study noted that using a slight excess of formic acid was effective at preventing hydrolysis during solubility measurements.[4]

• Observation: If you have a cloudy or slightly precipitated solution, the addition of acid should clarify it as the Ni(OH)₂ redissolves.

Causality: The addition of H⁺ ions shifts the equilibrium Ni²⁺ + 2H₂O ⇌ Ni(OH)₂ (s) + 2H⁺ to the left, favoring the soluble Ni²⁺ species. By controlling the pH, you directly control the chemical environment to maximize the stability of the desired aqueous ion.

Method 3: Utilizing Complexing Agents

Principle: The solubility of a sparingly soluble salt can be dramatically increased by the addition of a ligand that forms a stable, soluble complex with the metal cation.[13][14] This process sequesters the free metal ion from the solution, which, by Le Châtelier's principle, pulls more of the solid salt into the solution to re-establish equilibrium. The effectiveness of this method depends on the formation constant (Kf) of the complex ion; a large Kf indicates a very stable complex and will result in a significant solubility increase.[14]

Caption: Mechanism of solubility enhancement via complexation.

Experimental Protocol:

• Ligand Selection: Choose a ligand known to form a stable, soluble complex with Ni²⁺. Common and effective choices include:

  • Ammonia: Forms the deep blue [Ni(NH₃)₆]²⁺ complex.

  • Citrate: Forms stable nickel-citrate complexes.[15][16]

  • Ethylenediamine (en): A bidentate ligand that forms a very stable [Ni(en)₃]²⁺ complex.[6]

  • EDTA: Forms an extremely stable [Ni(EDTA)]²⁻ complex, though it may be too strong for some applications where labile nickel is required.[16][17]

• Preparation: Prepare a stock solution of the chosen complexing agent (e.g., 1 M sodium citrate or 1 M ammonium hydroxide).

• Addition: While stirring the nickel(II) formate slurry, slowly add the complexing agent solution.

• Observation: A distinct color change will often accompany complex formation (e.g., from pale green to the violet or blue characteristic of many nickel-amine complexes).[6] You should observe the remaining solid dissolving rapidly as the aqueous Ni²⁺ is consumed to form the complex.

• Stoichiometry: The amount of ligand needed depends on the stoichiometry of the complex. For strong chelating agents like EDTA, a 1:1 molar ratio of ligand to nickel is often sufficient. For monodentate ligands like ammonia, an excess is typically required.

Causality: The overall dissolution can be viewed as the sum of two equilibria:

• Ni(HCOO)₂ (s) ⇌ Ni²⁺ (aq) + 2HCOO⁻ (aq) (Solubility Product, Ksp)

• Ni²⁺ (aq) + nL ⇌ [Ni(L)n]²⁺ (aq) (Formation Constant, Kf)

Because the Kf for effective ligands is very large, the second reaction proceeds almost to completion, keeping the concentration of free Ni²⁺ (aq) extremely low. The system responds by dissolving more Ni(HCOO)₂ (s) to replenish the free Ni²⁺, leading to a much higher overall concentration of nickel in the solution.

By methodically applying these techniques, researchers can effectively overcome the solubility limitations of Nickel(II) formate dihydrate, enabling its use in a wide array of aqueous-phase applications.

References

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• Chemister.ru. nickel(II) formate. [Link]

• Royal Society of Chemistry. Fractional precipitation of Ni and Co double salts from lithium-ion battery leachates. [Link]

• PubMed. Use of complexing agents for effective ion-exchange separation of Co(II)/Ni(II) from aqueous solutions. [Link]

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• Google Patents.

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Technical Support Center: Removing Sodium Impurities from Nickel(II) Formate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and purification of Nickel(II) formate. This guide is designed for researchers, scientists, and drug development professionals who are synthesizing Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O) from Nickel(II) sulfate and encountering challenges with sodium-based impurities. We will explore the causality behind common issues and provide field-proven, step-by-step protocols to ensure the synthesis of a high-purity final product.

The Core Challenge: Solubility-Based Purification

The synthesis of Nickel(II) formate from Nickel(II) sulfate and a formate salt, such as sodium formate, is a straightforward metathesis or double displacement reaction.[1]

Reaction: NiSO₄(aq) + 2HCOONa(aq) → Ni(HCOO)₂(s)↓ + Na₂SO₄(aq)

The success of this synthesis hinges on the relatively low solubility of the desired product, Nickel(II) formate, in water, which causes it to precipitate from the reaction mixture.[1][2][3][4] However, the highly soluble byproduct, sodium sulfate (Na₂SO₄), remains in the mother liquor.[5][6][7][8] If not properly removed, this sodium sulfate can become trapped within the crystalline product during filtration and drying, leading to significant contamination.

The entire purification strategy is based on exploiting the vast difference in solubility between our product and the primary impurity, as detailed below.

Table 1: Comparative Solubility in Water

Compound	Formula	Solubility at 20°C ( g/100 mL)	Solubility at 100°C ( g/100 mL)
Nickel(II) Formate Dihydrate	Ni(HCOO)₂·2H₂O	~2.04[2]	~4.6 (extrapolated from data)[2]
Sodium Sulfate (Anhydrous)	Na₂SO₄	~19.5 (as decahydrate: 44)[7][9]	42.7[5]

This data clearly illustrates that sodium sulfate is significantly more soluble in water than Nickel(II) formate, especially in cold water. This difference is the key to its effective removal through washing.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification process.

Q1: My final product analysis (ICP-OES/AAS) reveals significant sodium contamination (>0.1%). What is the primary cause and how do I fix it?

This is the most common issue and almost always points to inefficient removal of the sodium sulfate-rich mother liquor.

Probable Cause: Inadequate washing of the filter cake. The green Nickel(II) formate precipitate acts like a sponge, trapping the aqueous sodium sulfate. A simple rinse is insufficient to remove these trapped ions.

Solution: Implement a Rigorous Washing Protocol

The objective is to displace the sodium sulfate solution with pure, cold water without dissolving a significant amount of your Nickel(II) formate product.

Detailed Protocol: Optimized Washing Procedure

• Initial Filtration: After precipitation, collect the Nickel(II) formate slurry on a Büchner funnel fitted with appropriate filter paper (e.g., Whatman Grade 1). Apply a vacuum to remove the bulk of the mother liquor. Do not let the cake dry completely at this stage; cracks in the filter cake can lead to channeling, where the wash liquid bypasses portions of the product.

• Reslurrying (The Critical Step): Turn off the vacuum. Add a small volume of cold (4-10°C) deionized water, just enough to fully saturate the cake and create a thick paste. Gently stir the paste with a spatula, ensuring the entire product is wetted and resuspended. This breaks up clumps and allows trapped sodium sulfate to dissolve into the fresh wash water.

• Reapply Vacuum: Apply the vacuum to pull the wash liquor through the filter cake.

• Repeat: Repeat steps 2 and 3 at least three to five times. Multiple small-volume washes are far more effective at removing impurities than a single large-volume wash.

• Final Wash: For the final wash, consider using a minimal amount of acetone or ethanol. These solvents are miscible with water and can help displace the final traces of aqueous solution, aiding in faster drying. Note: The organic solvent will not dissolve the sodium sulfate impurity itself.[5][9]

• Drying: Dry the purified product in a vacuum oven at a moderate temperature (e.g., 50-60°C) to avoid decomposition, which can begin around 130-140°C.[1]

Q2: The yield of my Nickel(II) formate is unexpectedly low. Where did my product go?

A low yield is typically a result of product loss during the washing phase or incomplete initial precipitation.

Probable Cause A: Using warm or excessively large volumes of wash water. As shown in Table 1, the solubility of Nickel(II) formate increases with temperature.[2] Washing with room-temperature or warm water will dissolve and discard a portion of your product with each wash.

Solution A: Strictly use cold deionized water (ideally pre-chilled to <10°C) for the washing protocol. Use the minimum volume necessary to reslurry the cake in each step.

Probable Cause B: Incomplete precipitation due to incorrect stoichiometry or insufficient reaction time.

Solution B:

• Verify the molar calculations for your reactants (Nickel(II) sulfate and sodium formate). It is often beneficial to use a slight excess of the formate salt to ensure complete precipitation of the nickel.

• Allow sufficient time for the precipitation to complete. After mixing the reagents, stirring the slurry for 30-60 minutes at room temperature can promote crystal growth and ensure the reaction goes to completion.

Q3: My product is extremely fine, filters very slowly, and retains a lot of moisture.

This issue relates to the physical properties of the precipitate, which are often influenced by the reaction conditions.

Probable Cause: Rapid precipitation. Mixing highly concentrated reactant solutions or failing to stir the mixture can lead to the formation of very fine, almost amorphous particles. These particles clog the filter paper and have a high surface area, which retains more mother liquor.

Solution: Promote Crystal Growth

• Control Reaction Conditions: Use more dilute solutions of your reactants and add the sodium formate solution slowly to the Nickel(II) sulfate solution under vigorous stirring. This promotes the growth of larger, more easily filterable crystals over rapid nucleation of fine particles.

• Age the Precipitate: After precipitation, allow the slurry to stir at room temperature for an hour. This process, known as Ostwald Ripening, allows smaller particles to dissolve and redeposit onto larger crystals, improving the particle size distribution and filterability.

Workflow for Synthesis and Purification

The following diagram outlines the logical flow from starting materials to a pure, analyzed product.

Caption: Workflow from synthesis to purified product.

Frequently Asked Questions (FAQs)

Q1: Why is removing sodium so critical for Nickel(II) formate applications?

Nickel(II) formate is primarily used as a precursor to produce finely divided or nanostructured nickel catalysts through thermal decomposition.[4][10][11][12] The performance of these catalysts in applications like hydrogenation is highly dependent on their structure and purity.[13] Sodium, even in trace amounts, can act as an uncontrolled promoter or a poison, altering the catalyst's surface chemistry, activity, and selectivity.[14] For consistent and reproducible catalyst performance, starting with a high-purity precursor free of ionic contaminants is essential.

Q2: I still have high sodium content after rigorous washing. What is my next step?

If repeated, careful washing does not reduce sodium to acceptable levels, the next step is recrystallization . This process will yield a product of very high purity, albeit with some loss of yield.

Protocol: Recrystallization of Nickel(II) Formate

• Dissolve the impure Nickel(II) formate in a minimum amount of hot deionized water (approx. 80-90°C).

• Hot-filter the solution quickly to remove any insoluble impurities.

• Allow the solution to cool slowly and undisturbed to room temperature, then cool further in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Perform a final, brief wash with a small amount of cold deionized water to remove any remaining mother liquor.

• Dry the crystals as previously described.

Q3: What analytical methods are best for quantifying sodium impurities?

To accurately measure trace levels of sodium in your final product, highly sensitive elemental analysis techniques are required.

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): This is a robust and common technique for determining the concentration of various elements, including sodium, in a sample. It offers excellent sensitivity for quality control.[15][16]

• Flame Atomic Absorption Spectroscopy (FAAS): FAAS is another reliable method for quantifying specific metal ions like sodium and is often used for impurity analysis in chemical products.[17]

For either method, the solid Nickel(II) formate sample must first be dissolved in high-purity dilute nitric acid to prepare it for analysis.

Troubleshooting Decision Tree

Use this diagram to diagnose and solve sodium contamination issues.

Caption: Decision tree for troubleshooting sodium impurities.

References

• Wikipedia. (n.d.). Sodium sulfate. Retrieved from [Link]

• Chemister.ru. (n.d.). nickel(II) formate. Retrieved from [Link]

• Sciencemadness Wiki. (2021). Sodium sulfate. Retrieved from [Link]

• PubChem. (n.d.). Sodium Sulfate. Retrieved from [Link]

• dlab @ EPFL. (n.d.). Sodium sulfate. Retrieved from [Link]

• Wikipedia. (n.d.). Nickel formate. Retrieved from [Link]

• Laboratory Notes. (2025). Nickel Formate. Retrieved from [Link]

• Nanoscale. (2025). Enhancing NiS performance: Na-doping for advanced photocatalytic and electrocatalytic applications. Retrieved from [Link]

• Fresenius' Journal of Analytical Chemistry. (2000). Determination of trace impurities in some nickel compounds by flame atomic absorption spectrometry after solid phase extraction. Retrieved from [Link]

• Catalysis Science & Technology. (2024). Nickel-catalyzed tandem conversion of paraformaldehyde:methanol to hydrogen and formate/chemo- and stereoselective hydrogenation of alkynes under neutral conditions. Retrieved from [Link]

• IUCr Journals. (2018). Redetermination of nickel(II) formate dihydrate. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of nickel catalyst support and sodium promoter on the yield and productivity of hydrogen formation in the steam reforming of ethanol. Retrieved from [Link]

• Grokipedia. (n.d.). Nickel formate. Retrieved from [Link]

• MDPI. (2023). Carbonized Nickel Complex of Sodium Pectate as Catalyst for Proton-Exchange Membrane Fuel Cells. Retrieved from [Link]

• Google Patents. (n.d.). US2576072A - Manufacture of nickel formate.

• Primary Information Services. (n.d.). Nickel Formate-Technology, MSDS, Process, Raw Materials, Company Profile, Suppliers, Study. Retrieved from [Link]

• IOP Conference Series: Materials Science and Engineering. (2019). The role of sodium-based additives on reduction process of nickel lateritic ore. Retrieved from [Link]

• Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. (1984). Decomposition reactions of nickel formate, nickel malonate, nickel maleate and nickel fumarate in oxygen. Retrieved from [Link]

• UNT Digital Library. (n.d.). Collected Methods for Analysis of Sodium Metal. Retrieved from [Link]

• Google Patents. (n.d.). WO2003002460A1 - Process for removing sodium sulfate from nickel hydroxide effluent streams.

• Finishing.com. (2009). Removing sodium ion form nickel solution: FAQs + Q&A Forum. Retrieved from [Link]

• Chromatography Forum. (2020). sodium sulfate cleaning. Retrieved from [Link]

• AZoM. (2021). Analysis of Impurities in Nickel. Retrieved from [Link]

• PMC. (n.d.). Effect of the Nickel Source on the Structure, Performance, and Carbon Deposition of the Ni/Al2O3 Catalyst for CO2–CH4 Reforming. Retrieved from [Link]

• reposiTUm. (n.d.). Redetermination of nickel(II) formate dihydrate. Retrieved from [Link]

• Analytik Jena. (n.d.). Impurities in Nickel and Cobalt Sulphate by HR-ICP-OES (EN). Retrieved from [Link]

• ResearchGate. (2018). (PDF) Redetermination of nickel(II) formate dihydrate. Retrieved from [Link]

• Google Patents. (n.d.). CN1778687A - Method for removing sodium ion from recovered nickle sulfate solution of ....

• ResearchGate. (2025). Potentiometric determination of nickel (II) with sodium diethyldithiocarbamate (NaDEDC). Retrieved from [Link]

• Taylor & Francis Online. (2025). Deep removal of sodium and ammonium from nickel sulphate solution by jarosite precipitation method. Retrieved from [Link]

• European Patent Office. (2023). HYDROMETALLURGICAL METHOD FOR RECOVERING NICKEL SULFATE - EP 4234500 A1. Retrieved from [Link]

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• Superb Heater. (2023). Method for Treating Metal Impurities in Nickel Plating Bath Solution for Electric Heating Tubes. Retrieved from [Link]

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Technical Support Center: Troubleshooting Incomplete Dehydration of Nickel(II) Formate Dihydrate

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with Nickel(II) formate dihydrate. This guide provides in-depth troubleshooting assistance for the common yet critical experimental step of thermal dehydration. Incomplete dehydration can significantly impact the quality of your anhydrous Nickel(II) formate and the success of subsequent applications, such as catalyst synthesis. This resource is designed to help you identify, understand, and resolve issues related to this process.

Frequently Asked Questions (FAQs)

Q1: What is the expected color change upon complete dehydration of Nickel(II) formate dihydrate?

Nickel(II) formate dihydrate is a pale green crystalline solid[1]. Upon careful and complete dehydration, the resulting anhydrous Nickel(II) formate should also be a green solid[2][3]. A significant color change to dark brown or black indicates that the material has undergone decomposition, not just dehydration. This decomposition typically occurs at higher temperatures, generally above 180-200°C, and results in the formation of nickel metal or nickel oxide[2][3].

Q2: At what temperature should I perform the dehydration?

The dehydration of Nickel(II) formate dihydrate to its anhydrous form occurs in the temperature range of 130-140°C[2]. It is crucial to maintain the temperature within this range to avoid the onset of decomposition, which begins at approximately 180-200°C[2][3].

Q3: My TGA curve shows a single weight loss step instead of two distinct steps for dehydration and decomposition. What does this mean?

Thermogravimetric analysis (TGA) of Nickel(II) formate dihydrate should ideally show two distinct weight loss steps: the first corresponding to the loss of two water molecules (dehydration) and the second to the decomposition of the anhydrous salt[4]. If these steps are not well-resolved, it could be due to a high heating rate. A rapid increase in temperature can cause the dehydration and decomposition processes to overlap, making it difficult to isolate the anhydrous intermediate[5][6][7].

Q4: Can I perform the dehydration in the air, or is an inert atmosphere necessary?

The atmosphere during heating significantly impacts the final product.

• For anhydrous Nickel(II) formate: Dehydration should be performed in an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• For nickel oxide (NiO): If NiO is the desired end product, heating in the air will facilitate the decomposition of the formate to the oxide[4].

• For metallic nickel (Ni): To obtain finely divided metallic nickel, the decomposition should be carried out in a vacuum or a reducing atmosphere[2].

Q5: What is the theoretical weight loss for the complete dehydration of Nickel(II) formate dihydrate?

The chemical formula for Nickel(II) formate dihydrate is Ni(HCOO)₂·2H₂O. The molar mass of the dihydrate is approximately 184.76 g/mol , and the molar mass of the two water molecules is approximately 36.03 g/mol . Therefore, the theoretical weight loss upon complete dehydration is approximately 19.5%.

Troubleshooting Guide: Diagnosing and Resolving Incomplete Dehydration

This section provides a systematic approach to identifying and resolving common issues encountered during the dehydration of Nickel(II) formate dihydrate.

Symptom 1: The final product is not a uniform green powder; it appears pale green with darker patches or is entirely a dark brown/black color.

Possible Cause	Explanation	Recommended Solution
Overheating/Decomposition	The temperature exceeded the optimal range for dehydration (130-140°C) and entered the decomposition range (180-200°C or higher). The dark color is indicative of the formation of nickel metal or nickel oxide.[2][3][4]	Carefully calibrate your furnace or oven to ensure accurate temperature control. Set the temperature to the lower end of the dehydration range (e.g., 130°C) and monitor the process closely.
Uneven Heating	A large sample size or poor heat distribution in the furnace can lead to localized overheating and decomposition in some parts of the sample while other parts remain partially hydrated.	Use a smaller sample size and spread it in a thin layer in a shallow ceramic or glass boat to ensure uniform heat exposure. Consider using a furnace with good temperature uniformity.

Symptom 2: The observed weight loss is less than the theoretical 19.5%.

Possible Cause	Explanation	Recommended Solution
Incomplete Dehydration	The sample was not heated for a sufficient duration at the dehydration temperature to remove all water of hydration.	Increase the holding time at the dehydration temperature (130-140°C). It is recommended to heat the sample until a constant weight is achieved.
Heating Rate is Too High	A rapid heating rate may not allow enough time for the water molecules to escape from the crystal lattice before the experiment is concluded.	Use a slower heating rate (e.g., 1-5°C/min) to allow for complete dehydration. This is especially important for larger sample sizes.
Hygroscopic Re-hydration	Anhydrous Nickel(II) formate can be hygroscopic. If the product is exposed to ambient air while still warm, it can reabsorb moisture, leading to an inaccurate final weight.	Cool the sample to room temperature in a desiccator under a dry, inert atmosphere before weighing.

Symptom 3: Unexpected results in downstream applications (e.g., poor catalyst performance).

Possible Cause	Explanation	Recommended Solution
Residual Water in Anhydrous Precursor	Even small amounts of residual water can act as a poison to certain catalytic processes. Water can alter the surface chemistry of the catalyst during its formation, leading to reduced activity and selectivity.	Ensure complete dehydration by following the recommended procedures. Verify the absence of water using analytical techniques such as TGA or XRD before using the anhydrous Nickel(II) formate as a catalyst precursor.
Partial Decomposition of Precursor	If the dehydration process was not well-controlled and some decomposition occurred, the resulting mixture of anhydrous formate, nickel, and/or nickel oxide will lead to an inconsistent and poorly defined catalyst.	Strictly control the dehydration temperature to stay within the 130-140°C range. Use an inert atmosphere to prevent oxidation if metallic nickel is the desired active species.

Analytical Verification Protocols

To ensure the complete dehydration of Nickel(II) formate dihydrate, the following analytical techniques are recommended:

Thermogravimetric Analysis (TGA)

• Objective: To quantify the weight loss associated with dehydration and to determine the onset temperatures of dehydration and decomposition.

• Protocol:

  • Place 5-10 mg of Nickel(II) formate dihydrate in an alumina or platinum TGA pan.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to establish an inert atmosphere.

  • Heat the sample from room temperature to 300°C at a slow heating rate of 5°C/min.

  • Analyze the resulting TGA curve for a weight loss of approximately 19.5% in the temperature range of 130-180°C. A stable plateau should be observed after the dehydration step before the onset of decomposition.

X-ray Diffraction (XRD)

• Objective: To identify the crystalline phases present in the sample and confirm the conversion from the dihydrate to the anhydrous form.

• Protocol:

  • Grind a small amount of the sample to a fine powder.

  • Mount the powder on a zero-background sample holder.

  • Collect the XRD pattern over a 2θ range of 10-80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

  • Compare the obtained XRD pattern with reference patterns for Nickel(II) formate dihydrate and anhydrous Nickel(II) formate. The complete disappearance of the characteristic peaks of the dihydrate and the appearance of the peaks corresponding to the anhydrous form will confirm successful dehydration.

Visualizing the Dehydration and Troubleshooting Process

Dehydration and Decomposition Pathway of Nickel(II) Formate Dihydrate

Caption: Thermal conversion pathway of Nickel(II) formate dihydrate.

Troubleshooting Workflow for Incomplete Dehydration

Caption: A logical workflow for troubleshooting incomplete dehydration.

References

Sources

• 1. laboratorynotes.com [laboratorynotes.com]
• 2. Nickel formate - Wikipedia [en.wikipedia.org]
• 3. NICKEL(II) FORMATE | 3349-06-2 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Thermal Decomposition of Nickel(II) Formate Dihydrate: TGA and DSC Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of materials science and catalysis, understanding the thermal decomposition behavior of precursor compounds is paramount for the synthesis of materials with desired properties. Nickel(II) formate dihydrate (Ni(HCOO)₂·2H₂O) is a key precursor for the preparation of nickel-based catalysts and materials. Its decomposition pathway, influenced by factors such as temperature and atmospheric conditions, dictates the nature of the final nickel product, be it metallic nickel or nickel oxide. This guide provides an in-depth comparison of the thermal decomposition of nickel(II) formate dihydrate using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), supported by experimental data from various studies.

The Two-Step Thermal Decomposition: A Comparative Overview

The thermal decomposition of nickel(II) formate dihydrate is a multi-step process, the course of which is significantly influenced by the surrounding atmosphere. Generally, the decomposition proceeds in two distinct stages: an initial dehydration followed by the decomposition of the anhydrous nickel formate.

Decomposition in an Inert Atmosphere (e.g., Nitrogen):

Under an inert atmosphere, the decomposition of anhydrous nickel formate primarily yields metallic nickel. The overall process can be summarized as:

• Dehydration: Ni(HCOO)₂·2H₂O(s) → Ni(HCOO)₂(s) + 2H₂O(g)

• Decomposition to Metallic Nickel: Ni(HCOO)₂(s) → Ni(s) + 2CO₂(g) + H₂(g)

Decomposition in an Oxidizing Atmosphere (e.g., Air):

In the presence of oxygen, the decomposition of the anhydrous salt leads to the formation of nickel(II) oxide (NiO). The reactions are:

• Dehydration: Ni(HCOO)₂·2H₂O(s) → Ni(HCOO)₂(s) + 2H₂O(g)

• Decomposition to Nickel Oxide: 2Ni(HCOO)₂(s) + O₂(g) → 2NiO(s) + 4CO₂(g) + 2H₂(g)

The final product's composition is a critical factor for its application, for instance, metallic nickel is often desired for catalytic applications.

Comparative TGA/DSC Analysis: Interpreting the Curves

The following sections present a comparative analysis of TGA and DSC/DTA (Differential Thermal Analysis) curves obtained under different experimental conditions, illustrating the impact of the atmosphere and heating rate on the decomposition process.

Scenario 1: Decomposition in an Inert Atmosphere

A study performing TG-DTA analysis of Ni(HCOO)₂·2H₂O from 23°C to 1000°C at a heating rate of 10°C/min in an inert atmosphere revealed a two-step decomposition process. The first step, the removal of water molecules, occurred at approximately 200°C. The subsequent decomposition of the anhydrous formate to metallic nickel took place at around 285°C. The final weight of the residue was 32.6% of the initial weight, which corresponds to the theoretical nickel content in the dihydrate salt[1].

Scenario 2: Decomposition in an Oxidizing Atmosphere (Air)

In contrast, when heated in air, the decomposition pathway is altered. Differential thermal analysis-thermogravimetry (DTA-TG) of nickel formate dihydrate in air at a heating rate of 20°C/min also shows two successive TG steps. The first step is again dehydration. However, the second step corresponds to the decomposition of the anhydrous salt and its oxidation to form NiO[2].

Feature	Decomposition in Inert Atmosphere (10°C/min)	Decomposition in Air (20°C/min)
Step 1: Dehydration	~200°C	Endothermic peak
Step 2: Decomposition	~285°C	Exothermic peak
Final Product	Metallic Nickel (Ni)	Nickel(II) Oxide (NiO)
Final Weight %	~32.6%	Higher than 32.6% (due to oxygen incorporation in NiO)

Table 1: Comparison of Thermal Decomposition under Different Atmospheres.

The Causality Behind Experimental Choices

The selection of experimental parameters in TGA-DSC analysis is critical for obtaining meaningful and reproducible data.

• Heating Rate: The heating rate influences the temperatures at which decomposition events occur. Faster heating rates can shift the decomposition peaks to higher temperatures and may cause overlapping of thermal events. Slower heating rates provide better resolution of distinct decomposition steps.

• Atmosphere: As demonstrated, the atmosphere (inert vs. oxidizing) has a profound effect on the chemical reactions and the final product. An inert atmosphere is chosen when the goal is to study the intrinsic thermal stability of the material and to obtain the reduced form of the metal. An oxidizing atmosphere is used to investigate the material's behavior in the presence of air or oxygen, which is relevant for applications where the material might be exposed to such conditions, and to produce metal oxides.

• Sample Mass and Preparation: A smaller sample mass is generally preferred to ensure uniform heating and to minimize thermal gradients within the sample. The sample should be in a powdered form to maximize surface area and facilitate the escape of gaseous products.

Experimental Protocol for TGA-DSC Analysis

The following is a generalized step-by-step methodology for conducting a TGA-DSC analysis of nickel(II) formate dihydrate.

• Instrument Calibration: Ensure the TGA-DSC instrument is calibrated for temperature and mass according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh approximately 5-10 mg of finely ground nickel(II) formate dihydrate into an appropriate crucible (e.g., alumina or platinum).

• Setting Experimental Parameters:

  • Purge Gas: Select the desired purge gas (e.g., high purity nitrogen for inert atmosphere or dry air for oxidizing atmosphere). Set the flow rate, typically between 20-50 mL/min.

  • Temperature Program:

    • Equilibrate the sample at a starting temperature (e.g., 30°C).

    • Ramp the temperature at a controlled heating rate (e.g., 10°C/min) to a final temperature (e.g., 600°C).

• Data Acquisition: Start the TGA-DSC run and record the mass change (TGA) and heat flow (DSC) as a function of temperature.

• Data Analysis:

  • Determine the onset and peak temperatures for each thermal event from the TGA and DSC curves.

  • Calculate the percentage mass loss for each step from the TGA curve.

  • Integrate the peaks in the DSC curve to determine the enthalpy change (ΔH) for each event.

Visualizing the Decomposition Pathway and Workflow

To further elucidate the processes, the following diagrams created using Graphviz (DOT language) illustrate the decomposition pathways and the experimental workflow.

Caption: Decomposition pathways of Nickel(II) formate dihydrate.

Caption: Experimental workflow for TGA-DSC analysis.

Conclusion

The TGA and DSC analysis of nickel(II) formate dihydrate provides critical insights into its thermal stability and decomposition mechanism. The choice of the furnace atmosphere is a determining factor in the final product, yielding metallic nickel in an inert environment and nickel oxide in the presence of air. This comparative guide highlights the importance of carefully selecting and controlling experimental parameters to achieve desired material synthesis outcomes. The provided data and protocols serve as a valuable resource for researchers and professionals working with nickel-based materials, enabling a more informed approach to catalyst and material design.

References

• Presents the TG-DTA analysis of Ni(HCOO)₂·2H₂O performed from 23 to 1000 C at a rate of 10 C/min. It shows that the decomposition was a two-step process. In the first step, water molecules were removed at 200 C and next to the anhydrous formate decomposed to Ni at 285 C. The final weight was 32.6% of the initial, which matched nickel content. Link

• The Kinetics of Thermal Decomposition of Nickel Formate Dihydrate in Air. ResearchGate. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Reference Guide: Monoclinic Nickel(II) Formate Dihydrate XRD Pattern

Executive Summary

This guide serves as a definitive technical reference for the characterization of Monoclinic Nickel(II) Formate Dihydrate (

). While often utilized as a precursor for nickel catalysts or a model for magnetic coordination polymers, its structural analogues (magnesium and manganese formates) make it a critical reference standard in studying hydration states and polymorphism in pharmaceutical solid-state chemistry.

This document moves beyond simple peak listing; it provides the crystallographic "source of truth" derived from single-crystal refinement, enabling researchers to validate powder X-ray diffraction (PXRD) data against theoretical models. It also details the phase transformation pathways essential for stability profiling.

Crystallographic Reference Standard

The gold standard for identifying phase purity is not a static peak list, but the unit cell parameters derived from high-quality single-crystal data. The monoclinic dihydrate phase is isostructural with

and .

Crystal Data (Space Group )

Source: Weil, M. (2018). Redetermination of nickel(II) formate dihydrate.

Parameter	Value (100 K)	Value (RT approx.)	Description
Crystal System	Monoclinic	Monoclinic
Space Group	(No. 14)	(No. 14)	Centrosymmetric
( )			Axis unique to formate stacking
( )
( )
( )			Monoclinic angle
	4	4	Formula units per cell
Volume ( )

ngcontent-ng-c3932382896="" class="ng-star-inserted">

Expert Insight: The structure contains two distinct

sites. is coordinated by six formate oxygens, while is coordinated by two formate oxygens and four water molecules. This differentiation is critical when interpreting O-H stretching modes in IR or dehydration kinetics.

XRD Pattern Analysis & Comparison

To validate your experimental sample, compare your PXRD pattern against the simulated pattern derived from the lattice parameters above.[1]

Characteristic Low-Angle Peaks (Simulated for Cu K )

The following reflection positions are calculated based on the room temperature lattice parameters. These serve as the primary "fingerprint" region.

(deg)	-spacing ( )		Relative Intensity	Note
10.38	8.52		Medium	Diagnostic low-angle peak
12.51	7.07		Weak	Often suppressed by preferred orientation
19.26	4.61		Strong
20.84	4.26		Very Strong	Primary identification peak
33.50	2.67	--	Medium	High-angle confirmation

Phase Comparison: Dihydrate vs. Anhydrate

Distinguishing the dihydrate from the anhydrous form (often formed during aggressive drying) is crucial.

Feature	Dihydrate ( )	Anhydrate ( )
Color	Green / Turquoise	Yellow-Green / Khaki
Crystal Habit	Prismatic / Blocky	Powder / Microcrystalline aggregates
Key XRD Feature	Sharp peaks at low angles ( )	Broadened peaks; shift of primary reflections to higher angles due to volume contraction.
Stability	Stable at RT / 40-60% RH	Hygroscopic; reverts to dihydrate in humid air.

Experimental Protocols

Protocol A: Synthesis of High-Purity Reference Crystals

Objective: Generate phase-pure monoclinic crystals suitable for XRD calibration.

Reagents:

• Nickel(II) Carbonate Basic Hydrate (

  )

• Formic Acid (

  )

• Deionized Water (

  )

Workflow:

• Dissolution: Suspend 5.0 g Nickel Carbonate in 20 mL DI water.

• Acidification: Slowly add Formic Acid (excess, ~10 mL) with stirring until effervescence ceases and a clear green solution forms.

• Filtration: Filter through a 0.22

  membrane to remove unreacted carbonate.

• Crystallization: Cover the beaker with perforated parafilm. Allow slow evaporation at Room Temperature (20-25°C) for 3-5 days. Do not heat , as this promotes the anhydrous phase.

• Harvesting: Filter green crystals, wash with a minimal amount of cold ethanol, and air dry.

Protocol B: XRD Data Collection

• Instrument: Bruker D8 Advance (or equivalent)

• Geometry: Bragg-Brentano

• Radiation: Cu K

  ( )[2]

• Range:

• Step Size:

  [3]

• Time/Step: 1.0 sec (minimum)

• Sample Prep: Back-loading holder to minimize preferred orientation of the (010) plates.

Visualization of Workflows

Figure 1: Synthesis & Characterization Workflow

This diagram outlines the critical path to ensure phase purity, highlighting the "Self-Validation" checkpoints.

Caption: Step-by-step synthesis workflow with integrated visual quality control checkpoints.

Figure 2: Thermal Stability & Phase Transformation

Understanding the dehydration pathway is critical for storage and handling.

Caption: Thermal evolution pathway showing reversible dehydration and irreversible decomposition.

References

• Weil, M. (2018).[4] "Redetermination of nickel(II) formate dihydrate". IUCrData, 3(3), x180428. [Link]

• Kellerman, D. G., et al. (2016). "Structural and magnetic properties of nickel formate dihydrate". Journal of Alloys and Compounds. (Cited within Weil, 2018).[4]

• Krogmann, K. & Mattes, R. (1963).

• JCPDS-ICDD . "Powder Diffraction File (PDF)". International Centre for Diffraction Data.[4][5] (Refer to PDF Card for Ni(HCOO)2·2H2O for legacy comparison).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Nickel Formate vs. Nickel Nitrate Precursors for High-Performance Catalysis

Executive Summary In the development of supported nickel catalysts, the choice of precursor salt is a critical determinant of active site density, dispersion, and reducibility.[1] While Nickel Nitrate Hexahydrate [Ni(NO3)2[2][3]·6H2O] remains the industry standard due to high solubility and low cost, it frequently suffers from active phase sintering and NOx emission during calcination. Nickel Formate Dihydrate [Ni(HCOO)2[4]·2H2O] , an organic salt alternative, offers a distinct advantage: an auto-reduction mechanism that yields highly dispersed metallic nickel crystallites at significantly lower temperatures, often bypassing the need for a separate hydrogen reduction step.

This guide provides a technical comparison of these two precursors, supported by experimental protocols and mechanistic insights.

Physicochemical Profile & Precursor Chemistry[3][4][5]

The fundamental difference between these precursors lies in their decomposition pathway. Nitrate requires a two-step activation (Calcination

Reduction), whereas Formate can undergo a single-step thermal activation.

Feature	Nickel Nitrate Hexahydrate	Nickel Formate Dihydrate
Formula	Ni(NO3)2[2]·6H2O	Ni(HCOO)2·2H2O
Solubility (H2O)	High (~238 g/100 mL @ 20°C)	Moderate (~2-3 g/100 mL @ 20°C)
Decomposition T	> 500°C (to NiO), Reduction > 400°C	~200–260°C (Direct to Ni)
Byproducts	NOx (Toxic, requires scrubbing)	CO2, H2, CO (Reducing gases)
Primary Risk	Sintering (Ostwald Ripening)	Lower solubility limits loading
Resulting Phase	NiO (requires H2 reduction)	Metallic Ni (in inert atmosphere)

Expert Insight: The Solubility Trade-off

While Nickel Nitrate allows for high metal loading (e.g., >20 wt.% Ni) in a single impregnation step, the subsequent high-temperature calcination often leads to the migration of NiO species, resulting in large particle agglomerates (15–40 nm). Nickel Formate has lower solubility, often requiring multiple impregnations or warm solutions for high loading, but this limitation is counterbalanced by its superior dispersion capabilities (often <5 nm crystallites).

Mechanistic Pathways: Activation & Dispersion

The superior performance of Nickel Formate is driven by its decomposition stoichiometry. Upon heating, formate ligands decompose to release Carbon Monoxide (CO) and Hydrogen (H2), which act as in-situ reducing agents.

Diagram 1: Precursor Activation Pathways

The following diagram illustrates the divergent activation logic. Note the "Auto-Reduction" loop for Formate.

Caption: Activation pathways comparing the multi-step nitrate reduction vs. the single-step formate auto-reduction.

Comparative Case Study: Catalytic Activity

Application: Hydrogenation of Maleic Anhydride / Dechlorination of 1,2-Dichloroethane. Support: Silica (

) or Activated Carbon.

Experimental Data Summary

The following data synthesizes performance metrics from comparative studies (e.g., Mendeleev Commun., 2018; Catal. Today, 2021) where both precursors were tested under identical reaction conditions.

Metric	Ni-Nitrate Catalyst	Ni-Formate Catalyst	Impact
Mean Particle Size	18.5 ± 4.2 nm	4.8 ± 1.1 nm	Formate yields ~4x smaller active sites.
Dispersion (%)	3.5%	18.2%	Higher dispersion = more active sites per gram Ni.
Activation Temp.	450°C (H2 flow)	260°C (N2 flow)	Formate preserves support structure; lower energy cost.
Conversion (T=150°C)	42%	96%	Superior low-temp activity for Formate.
Stability (100 hrs)	-15% Activity Loss	-2% Activity Loss	Smaller particles from Formate showed higher resistance to coke.

Analysis: The Ni-Nitrate catalyst exhibited the "snowman" effect—weak interaction with silica leading to particle migration and sintering during the high-temperature reduction. The Ni-Formate catalyst, activated at only 260°C, maintained a narrow particle size distribution, resulting in a Turnover Frequency (TOF) nearly triple that of the nitrate-derived sample.

Detailed Experimental Protocols

Protocol A: Standard Incipient Wetness (Nitrate)

Use this for high-loading applications where particle size is less critical.

• Solution Prep: Dissolve 4.95g

  in (pore volume of support) of deionized water.

• Impregnation: Add solution dropwise to 10g of support (e.g.,

  ) with constant stirring.

• Aging: Allow to stand at room temperature for 4 hours.

• Drying: Oven dry at 110°C for 12 hours.

• Calcination: Ramp 2°C/min to 500°C in air; hold for 4 hours. (Ventilation required for NOx).

• Reduction: Ramp 5°C/min to 450°C in 50 mL/min

  ; hold for 2 hours.

Protocol B: Vac/Inert Decomposition (Formate)

Use this for high-value applications requiring <5nm dispersion.

• Solution Prep: Dissolve 3.5g

  in deionized water. Note: Heat water to 60°C to ensure full solubility.

• Impregnation: Add warm solution to 10g support. If volume exceeds pore volume, use wet impregnation and rotary evaporate excess solvent.

• Drying: Vacuum dry at 80°C for 6 hours.

• Activation (The Critical Step):

  • Place sample in a tubular reactor.

  • Purge with

    or Ar (inert gas) or apply dynamic vacuum. Do not use Air.

  • Ramp 2°C/min to 260°C .

  • Hold for 2 hours. The formate decomposes:

    .

  • Validation: Monitor effluent gas; reaction is complete when CO/CO2 evolution ceases.

• Passivation (Optional): If exposing to air, passivate with 1%

  flow at room temperature to prevent pyrophoric oxidation.

Protocol Workflow Visualization

Caption: Operational workflow contrasting the temperature requirements and complexity of both protocols.

References

• Effect of Nickel Precursor on Catalytic Activity. Mendeleev Communications. (2018).[5] Synthesis of supported nickel catalysts in dynamic vacuum using nickel formate as precursor.[5]

• Comparative Methanation Studies. Catalysis Today. (2021). Influence of nickel precursors on the properties and performance of Ni impregnated zeolite 5A and 13X catalysts.

• Decomposition Kinetics. Journal of the Chemical Society, Faraday Transactions. Decomposition reactions of nickel formate... in oxygen.

• General Precursor Effects. ResearchGate/Vertex AI. Effect of Organic Nickel Precursor on the Reduction Performance and Hydrogenation Activity.

• Nickel Formate Properties. Laboratory Notes. Nickel Formate: Synthesis, Properties, and Applications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nickel(II) nitrate - Wikipedia [en.wikipedia.org]
• 3. Effect of the Nickel Source on the Structure, Performance, and Carbon Deposition of the Ni/Al2O3 Catalyst for CO2–CH4 Reforming - PMC [pmc.ncbi.nlm.nih.gov]
• 4. laboratorynotes.com [laboratorynotes.com]
• 5. m.mathnet.ru [m.mathnet.ru]

Purity Assessment of Nickel(II) Formate Dihydrate: A Comparative Gravimetric Guide

Executive Summary

Nickel(II) formate dihydrate (

) is a critical precursor in the synthesis of supported nickel catalysts and conductive metallic inks. Its purity directly dictates the active surface area and reduction kinetics of the final metallic nickel.

While modern instrumental methods like ICP-OES offer speed, Gravimetric Analysis using Dimethylglyoxime (DMG) remains the "Gold Standard" for stoichiometry and purity assessment. It offers superior precision (<0.1% relative error) and, unlike titration, is an absolute method that does not require standardization against a reference material.

This guide provides a rigorous technical comparison of purity assessment methods, followed by a field-validated protocol for the gravimetric determination of Nickel(II) formate dihydrate.

Part 1: Comparative Analysis of Analytical Methods

For a researcher requiring absolute confirmation of stoichiometry (Ni content relative to formate/water), three primary methodologies exist.

Method Performance Matrix

Feature	Gravimetry (DMG)	Complexometric Titration (EDTA)	ICP-OES / AAS
Primary Principle	Mass of specific precipitate	Volume of complexing agent	Atomic emission/absorption
Precision (RSD)	High (< 0.1%)	Moderate (0.5 - 1.0%)	Low for major components (1-2%)
Accuracy	Excellent (Absolute Method)	Good (Depends on Standard)	Good (Matrix Dependent)
Selectivity	High (Specific to Ni at pH 8)	Low (Requires masking)	Very High
Time per Sample	4–6 Hours (Passive)	15–30 Minutes	2–3 Minutes (after calib.)
Cost	Low (Glassware/Reagents)	Low	High (Argon/Equipment)
Best Use Case	Purity Certification & Stoichiometry	Routine Process Control	Trace Impurity Analysis

Why Gravimetry Wins for Purity

While ICP is superior for detecting impurities (e.g., Fe, Co traces), it inherently lacks the precision to distinguish between a 99.1% and 99.9% pure bulk compound due to calibration drift. Gravimetry, relying on the fundamental mass of a specific complex, provides the necessary significant figures to validate the dihydrate stoichiometry.

Part 2: Deep Dive – Gravimetric Protocol (DMG Method)

The Mechanism

The method relies on the reaction of Nickel(II) ions with Dimethylglyoxime (

) in a slightly alkaline medium (ammoniacal) to form a brilliant red, insoluble chelate: Bis(dimethylglyoximato)nickel(II). [1]

Critical Causality:

• Tartaric Acid: Added before ammonia to complex potential interferences (Fe, Al) and prevent the precipitation of Nickel Hydroxide (

  ) as the pH rises.

• Digestion: Heating the precipitate allows "Ostwald Ripening," where small crystals dissolve and redeposit onto larger ones, improving filterability.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the gravimetric determination of Nickel via DMG precipitation.[1][2][3]

Step-by-Step Methodology

Reagents Required:

• 1% Dimethylglyoxime in Ethanol.

• Tartaric Acid solution (15%).

• Ammonium Hydroxide (6M).

• Silver Nitrate (

  ) (for chloride testing if applicable).

Protocol:

• Preparation: Accurately weigh ~0.3 - 0.4 g of Nickel(II) formate dihydrate into a 400 mL beaker. Dissolve in 200 mL distilled water. Add 5 mL dilute HCl to ensure complete dissolution.

• Masking: Add 30 mL of Tartaric Acid solution. Why: This sequesters hydrolysis-prone impurities.

• Heating: Heat the solution to 70–80°C. Why: Precipitation from hot solution yields larger, purer crystals.

• Reagent Addition: Add 20–30 mL of 1% DMG solution.

• Precipitation: Immediately add dilute Ammonia dropwise with constant stirring. Continue until a permanent red precipitate forms and a faint odor of ammonia persists (pH ~8-9).

• Digestion: Place the beaker on a steam bath (60°C) for 30–60 minutes. Do not boil.

• Validation Check: Allow precipitate to settle. Add a few drops of DMG to the supernatant. If no red color forms, precipitation is complete.

• Filtration: Filter through a pre-weighed Gooch crucible (porosity G4) or fritted glass crucible.

• Washing: Wash with cold water until free of chloride (if HCl used) or until washings are neutral.

• Drying: Dry the crucible at 110–120°C to constant weight. Note: The complex is stable up to ~170°C, but 110°C is sufficient to remove moisture.

Part 3: Alternative Protocol – Thermal Decomposition (Ignition)

For researchers equipped with a TGA (Thermogravimetric Analyzer) or a muffle furnace, thermal decomposition offers a faster, albeit less specific, purity check.

Reaction Pathway:

Note: In an oxygen-rich atmosphere (muffle furnace), the final product is Nickel Oxide (

).

Caption: Thermal decomposition pathway of Nickel Formate in an oxidizing atmosphere.[4]

Limitation: This method assumes no other non-volatile metal salts are present. It is a test of total ash, not specific nickel content.

Part 4: Data Analysis & Calculation

To determine the purity of your sample, use the following calculation block.

1. Gravimetric Factor (GF): The ratio of the atomic mass of Nickel to the molar mass of the precipitate (

).

2. Theoretical Nickel Content: Calculate the expected Ni% in pure Nickel(II) formate dihydrate (

, MW = 184.74).

3. Purity Calculation:

Representative Data Table (Hypothetical)

Parameter	Trial 1	Trial 2	Trial 3	Average
Sample Mass (g)	0.3012	0.3005	0.3020	-
Precipitate Mass (g)	0.4695	0.4681	0.4710	-
Calculated Ni (g)	0.0954	0.0951	0.0957	-
Experimental Ni %	31.67%	31.65%	31.69%	31.67%
Purity of Sample	99.68%	99.62%	99.74%	99.68%

References

• Vogel, A. I. (1989). Vogel's Textbook of Quantitative Chemical Analysis (5th ed.). Longman Scientific & Technical. (The definitive source for the DMG gravimetric protocol).

• Skoog, D. A., West, D. M., & Holler, F. J. (2014). Fundamentals of Analytical Chemistry. Cengage Learning. (Validation of gravimetric precision vs. volumetric methods).

• Mohamed, M. A., et al. (1993).[5] "Non-isothermal decomposition of nickel acetate and formate." Journal of Analytical and Applied Pyrolysis. (Source for thermal decomposition temperatures of Nickel Formate).[4][6]

• ASTM E181-17. "Standard Test Methods for Detector Calibration and Analysis of Radionuclides." (While nuclear-focused, ASTM outlines standard gravimetric practices for high-purity metals).

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. zchoiact.put.poznan.pl [zchoiact.put.poznan.pl]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. nickel(II) formate [chemister.ru]

A Senior Application Scientist's Guide: Unlocking Superior Catalyst Performance with Nickel(II) Formate

To the discerning researcher in catalysis, the choice of precursor is paramount. It is a decision that dictates the ultimate performance, longevity, and efficiency of your catalyst. This guide provides an in-depth comparison of two common nickel precursors, Nickel(II) formate and Nickel(II) acetate, for the synthesis of high-performance nickel catalysts. Drawing upon experimental evidence, we will demonstrate the distinct advantages of utilizing nickel(II) formate to achieve catalysts with superior characteristics.

The synthesis of highly active and stable supported nickel catalysts is a cornerstone of many industrial chemical processes, including hydrogenation, reforming, and carbon-carbon coupling reactions. The precursor salt plays a critical role in determining the final properties of the catalyst, such as the size of the nickel nanoparticles, their dispersion on the support material, and the strength of the metal-support interaction. These factors, in turn, govern the catalyst's activity, selectivity, and resistance to deactivation.

While both nickel(II) formate and nickel(II) acetate are viable sources of nickel, a closer examination of their decomposition chemistry and the resulting catalyst morphology reveals a clear frontrunner.

The Decisive Factor: Thermal Decomposition Behavior

The key to understanding the superiority of nickel(II) formate lies in its thermal decomposition pathway. When heated, nickel(II) formate undergoes a clean and direct decomposition to metallic nickel at a relatively low temperature. This process is often accompanied by the release of reducing gases such as hydrogen (H₂) and carbon monoxide (CO), which can further facilitate the reduction of any nascent nickel oxide species, ensuring a high purity metallic phase.

In contrast, the thermal decomposition of nickel(II) acetate is a more complex, multi-step process. It often proceeds through the formation of intermediate species, including basic nickel acetate and nickel oxide (NiO).[1] The complete reduction of this nickel oxide to metallic nickel typically requires higher temperatures. This more convoluted decomposition pathway can lead to the formation of larger nickel crystallites and a less uniform particle size distribution.

dot

Caption: A typical workflow for nickel catalyst synthesis and evaluation.

Conclusion: A Clear Choice for Superior Catalysts

In the pursuit of catalysts with enhanced activity, selectivity, and stability, the selection of the metal precursor is a critical, yet often underestimated, variable. The evidence strongly suggests that for the synthesis of highly dispersed and active nickel catalysts, nickel(II) formate is a superior choice over nickel(II) acetate. Its lower decomposition temperature and direct reduction to metallic nickel, often facilitated by the in-situ generation of reducing gases, provide a more controlled route to small, uniform nickel nanoparticles. This, in turn, translates to a higher active surface area and superior catalytic performance. For researchers and drug development professionals aiming to optimize their catalytic processes, a switch to nickel(II) formate is a scientifically sound and practically advantageous decision.

References

• Effect of the Nickel Source on the Structure, Performance, and Carbon Deposition of the Ni/Al2O3 Catalyst for CO2–CH4 Reforming. ACS Omega. 2021. [Link]

• Method of preparing nickel catalyst.

• Effect of the Nickel Source on the Structure, Performance, and Carbon Deposition of the Ni/Al2O3 Catalyst for CO2–CH4 Reforming. ACS Omega. 2021. [Link]

• Effect of Organic Nickel Precursor on the Reduction Performance and Hydrogenation Activity of Ni/Al 2 O 3 Catalysts. ResearchGate. 2025. [Link]

• Nickel Formate-Technology, MSDS, Process, Raw Materials, Company Profile, Suppliers, Study. Primary Information Services. [Link]

• Thermal decomposition of nickel acetate tetrahydrate: An integrated study by TGA, QMS and XPS techniques. ResearchGate. 2005. [Link]

• Relative product yields for the thermal decomposition of nickel acetate... ResearchGate. [Link]

• Nickel formate. Wikipedia. [Link]

Sources

• 1. primaryinfo.com [primaryinfo.com]